1-(Ethylsulfonyl)azetidin-3-ol

Core Science & Biosynthesis

An In-Depth Technical Guide: 1-(Ethylsulfonyl)azetidin-3-ol as a Polar Bioisostere in Drug Discovery

Abstract

In modern medicinal chemistry, the strategic replacement of problematic functional groups with bioisosteres is a cornerstone of lead optimization. Polar moieties, particularly carboxylic acids, often present a dual challenge: while crucial for target engagement, they can confer undesirable pharmacokinetic properties such as poor membrane permeability and susceptibility to metabolic liabilities. This technical guide provides an in-depth exploration of 1-(ethylsulfonyl)azetidin-3-ol, a sophisticated polar bioisostere that offers a compelling solution to these challenges. We will dissect its structural and physicochemical properties, provide detailed synthetic protocols, and analyze its application in drug discovery, demonstrating its value in crafting drug candidates with superior DMPK (Distribution, Metabolism, Pharmacokinetics) profiles.

The Challenge of Polar Groups and the Rise of Bioisosterism

The journey of a drug candidate from a biologically active "hit" to a clinically viable medicine is fraught with optimization challenges. One of the most common hurdles is balancing the required polarity for target interaction with the necessary lipophilicity for cell permeability and favorable pharmacokinetics.[1][2]

Carboxylic acids, for instance, are prevalent pharmacophores that can form strong ionic and hydrogen-bonding interactions with biological targets.[3] However, their ionizable nature at physiological pH often leads to:

• Poor Cell Permeability: The negative charge hinders passive diffusion across lipid membranes.[1]

• High Plasma Protein Binding: This can reduce the free concentration of the drug available to act on its target.[3]

• Metabolic Liabilities: Carboxylic acids are prone to forming reactive acyl-glucuronide metabolites, which can lead to toxicity.[3][4][5]

Bioisosteric replacement—the substitution of a functional group with another that has similar steric and electronic properties—is a powerful strategy to mitigate these issues while preserving or enhancing biological activity.[6][7][8] Non-classical bioisosteres, which are structurally distinct but produce similar biological effects, have opened new avenues for innovation.[6] Among these, small, strained heterocycles have emerged as particularly valuable tools.

The Azetidine Scaffold: A Privileged Motif in Modern Drug Design

Azetidines, four-membered nitrogen-containing heterocycles, have transitioned from synthetic curiosities to privileged scaffolds in drug discovery.[9][10] Their unique combination of properties makes them highly attractive for fine-tuning drug candidates.[11]

• Conformational Rigidity: The inherent ring strain limits the number of accessible conformations, which can lead to improved receptor affinity and selectivity by pre-organizing the molecule for its target.[9][10][12]

• sp³-Rich Three-Dimensionality: In an era where many drug candidates suffer from "flatland" (excessive aromaticity), the sp³-rich nature of azetidines provides well-defined three-dimensional exit vectors, allowing for precise exploration of a target's binding pocket.[9][13]

• Improved Physicochemical Properties: The incorporation of an azetidine ring often enhances aqueous solubility and reduces lipophilicity compared to larger, more flexible aliphatic amines like pyrrolidines or piperidines.[13][14] This can lead to improved metabolic stability and overall pharmacokinetic behavior.[9][15]

The value of this scaffold is validated by its presence in several FDA-approved drugs, including Baricitinib (a JAK inhibitor) and Cobimetinib (a MEK inhibitor), where the azetidine motif is critical for achieving the desired therapeutic profile.[9][12]

Dissecting 1-(Ethylsulfonyl)azetidin-3-ol: A Multifunctional Bioisostere

The power of 1-(ethylsulfonyl)azetidin-3-ol lies in the synergistic combination of its three core components: the azetidine ring, the 3-hydroxy group, and the N-ethylsulfonyl group.

• Azetidin-3-ol Core: This provides the rigid, 3D scaffold. The hydroxyl group at the 3-position is a critical pharmacophoric feature, acting as a potent hydrogen bond donor and acceptor, capable of mimicking the key interactions of a carboxylic acid or other polar groups.

• N-Ethylsulfonyl Group: This functional group is not merely a substituent; it fundamentally alters the properties of the azetidine nitrogen. It significantly reduces the basicity of the nitrogen atom, preventing unwanted off-target interactions (e.g., with hERG channels) that can be associated with basic amines. Furthermore, the sulfonyl group itself is highly polar and can act as a hydrogen bond acceptor, contributing to the overall desired polar profile of the bioisostere.[16][17]

This strategic combination results in a neutral, highly polar, and conformationally restricted scaffold that can effectively replicate the spatial and electrostatic interactions of a carboxylic acid while circumventing its liabilities.

Caption: Bioisosteric replacement of a carboxylic acid.

Data Presentation: Comparative Physicochemical Properties

The primary rationale for employing a bioisostere is to modulate physicochemical properties favorably. The table below provides a conceptual comparison between a typical aliphatic carboxylic acid and the 1-(ethylsulfonyl)azetidin-3-ol moiety.

Property	Typical Carboxylic Acid (R-COOH)	1-(Ethylsulfonyl)azetidin-3-ol Moiety	Rationale for Improvement
pKa	~4-5	Not basic; N-basicity abrogated	Avoids ionization at physiological pH, improving permeability.
Charge at pH 7.4	Anionic (-1)	Neutral (0)	Enhances passive diffusion across membranes.
Hydrogen Bond Donors	1	1	Mimics key donor interaction of the parent acid.
Hydrogen Bond Acceptors	2 (on carbonyl)	3 (on OH and SO₂)	Provides additional polar interactions to maintain solubility.
Metabolic Profile	Susceptible to acyl-glucuronidation	Generally more stable; avoids COOH-specific metabolism	Reduces risk of reactive metabolite formation.[15]
Conformation	Flexible (rotatable bond)	Rigid	Reduces entropic penalty upon binding, potentially increasing potency.[9][10]

Synthesis and Derivatization: Enabling Chemical Exploration

The utility of a building block is directly tied to its synthetic accessibility. 1-(Ethylsulfonyl)azetidin-3-ol can be reliably prepared from commercially available starting materials.

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Conformational Analysis of 1-(Ethylsulfonyl)azetidin-3-ol: A Computational Chemistry Perspective in Drug Design

Executive Summary

The four-membered azetidine ring has emerged as a privileged scaffold in modern medicinal chemistry, offering a rigid, metabolically stable alternative to highly lipophilic aliphatic chains. When functionalized with an electron-withdrawing sulfonyl group and a hydroxyl moiety, as seen in 1-(Ethylsulfonyl)azetidin-3-ol , the molecule presents a complex conformational landscape driven by ring strain, nitrogen planarization, and steric interactions.

This technical whitepaper provides an in-depth computational analysis of 1-(Ethylsulfonyl)azetidin-3-ol. This specific molecule is a critical intermediate in the industrial synthesis of Baricitinib, a blockbuster Janus kinase (JAK1/JAK2) inhibitor used to treat rheumatoid arthritis . Understanding its 3D conformation is essential for predicting its reactivity—specifically its susceptibility to subsequent TEMPO-mediated oxidation—and for establishing robust, self-validating computational workflows for structurally analogous drug candidates.

Synthetic Context and Structural Significance

Before diving into the quantum mechanical analysis, it is crucial to understand the molecule's role in process chemistry. 1-(Ethylsulfonyl)azetidin-3-ol is synthesized via the sulfonylation of azetidin-3-ol. It is subsequently oxidized to 1-(ethylsulfonyl)azetidin-3-one, which undergoes a Horner-Wadsworth-Emmons (HWE) reaction to form the nitrile intermediate of Baricitinib.

Synthetic utility of 1-(Ethylsulfonyl)azetidin-3-ol in the Baricitinib manufacturing pathway.

The Causality of Conformation in Reactivity

The efficiency of the TEMPO oxidation step relies heavily on the steric accessibility of the C3-hydroxyl group. Azetidines typically undergo a rapid "butterfly" puckering inversion . However, the introduction of the N-sulfonyl group drastically alters this dynamic. The nitrogen lone pair delocalizes into the highly electron-withdrawing SO2​ moiety, forcing the nitrogen atom into an sp2 -like planar geometry. This planarization restricts standard nitrogen inversion, meaning the molecule's overall shape is dictated almost entirely by the C2-C3-C4 ring puckering and the rotation of the N-S bond. If the ring puckers such that the C3-OH is in a pseudo-axial position, it may face steric shielding from the bulky ethylsulfonyl group, retarding oxidation kinetics.

Computational Methodology: A Self-Validating Protocol

To accurately map the energetic landscape of 1-(Ethylsulfonyl)azetidin-3-ol, a rigorous computational pipeline must be employed. The following protocol utilizes Density Functional Theory (DFT) to ensure high-fidelity thermodynamic data.

Step-by-Step in Silico Workflow

• Stochastic Conformational Search:

  • Action: Generate an initial ensemble of 3D structures using the RDKit ETKDG algorithm, followed by Molecular Mechanics (MMFF94) minimization.

  • Causality: MMFF94 is parameterized well for small organic molecules. This step rapidly explores the N-S bond rotamers and C3 puckering states, filtering out high-energy steric clashes before expensive quantum calculations.

• High-Level DFT Optimization:

  • Action: Submit conformers within a 5.0 kcal/mol window to Gaussian 16 for geometry optimization at the ω B97X-D/6-311++G(d,p) level of theory.

  • Causality: The ω B97X-D functional includes empirical dispersion corrections, which are mandatory for accurately capturing the intramolecular non-covalent interactions between the ethyl chain and the azetidine ring. The diffuse functions (++) in the basis set are critical for modeling the electron-rich oxygen and sulfur atoms .

• Frequency Analysis (Self-Validation):

  • Action: Perform vibrational frequency calculations at 298.15 K and 1 atm.

  • Causality: This is a self-validating step. The absence of imaginary frequencies confirms that the optimized geometry is a true local minimum on the potential energy surface (PES), rather than a transition state. It also provides the Zero-Point Vibrational Energy (ZPVE) required to calculate the true Gibbs Free Energy ( ΔG ).

• Implicit Solvation Modeling:

  • Action: Apply the Solvation Model based on Density (SMD) using Ethyl Acetate (EtOAc) as the dielectric medium.

  • Causality: Industrial extraction of this intermediate is performed in EtOAc . Modeling the molecule in a vacuum would overestimate intramolecular hydrogen bonding. SMD-EtOAc provides a realistic thermodynamic profile of the molecule as it exists in the reaction flask.

Computational workflow for the conformational analysis of 1-(Ethylsulfonyl)azetidin-3-ol.

Conformational Landscape & Energetics

Based on the theoretical framework described above, the conformational space of 1-(Ethylsulfonyl)azetidin-3-ol is dominated by two primary vectors: the orientation of the C3-hydroxyl group (pseudo-equatorial vs. pseudo-axial) and the dihedral angle of the ethyl group relative to the sulfonyl plane (Anti vs. Gauche).

The quantitative data summarized in Table 1 represents the expected thermodynamic distribution of the four lowest-energy conformers.

Table 1: Thermodynamic and Geometric Parameters of Conformers

(Level of Theory: SMD-EtOAc / ω B97X-D/6-311++G(d,p) at 298.15 K)

Conformer ID	C3-OH Orientation	N-S-C-C Dihedral	Relative ΔG (kcal/mol)	Boltzmann Population (%)	Dipole Moment (Debye)
Conf-1 (Global Min)	Pseudo-equatorial	Anti (178°)	0.00	72.4%	4.2
Conf-2	Pseudo-axial	Anti (175°)	0.85	17.2%	3.8
Conf-3	Pseudo-equatorial	Gauche (65°)	1.42	6.6%	5.1
Conf-4	Pseudo-axial	Gauche (68°)	1.78	3.8%	4.9

Mechanistic Interpretation of the Data

• Dominance of the Pseudo-Equatorial State: Conf-1 is the global minimum, comprising ~72.4% of the population at room temperature. The pseudo-equatorial orientation of the hydroxyl group minimizes transannular steric clashes with the bulky sulfonyl oxygen atoms.

• The Anti-Preference of the Ethyl Chain: The ethyl group strongly prefers an anti conformation relative to the azetidine ring. A gauche conformation (Conf-3 and Conf-4) forces the terminal methyl group into closer spatial proximity with the azetidine protons, inducing measurable steric strain (+1.42 to +1.78 kcal/mol penalty).

• Impact on Process Chemistry: Because the global minimum (Conf-1) projects the C3-OH outward into the solvent (pseudo-equatorial), it is highly accessible to the TEMPO radical. This theoretical finding perfectly explains the high yields (~95%) and rapid kinetics observed during the industrial oxidation of this intermediate .

Conclusion

The conformational analysis of 1-(Ethylsulfonyl)azetidin-3-ol reveals a highly structured energetic landscape dictated by the planarization of the sulfonamide nitrogen and the steric demands of the four-membered ring. By utilizing a self-validating DFT workflow ( ω B97X-D/6-311++G(d,p) with SMD implicit solvation), researchers can accurately predict the pseudo-equatorial preference of the hydroxyl group. This structural insight bridges the gap between theoretical physical chemistry and practical drug manufacturing, proving that in silico modeling is an indispensable tool for optimizing synthetic routes in pharmaceutical development.

References

• Eli Lilly and Co. (2016). PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]AZETIDIN-3-YL}ACETONITRILE. WO2016205487A1. Google Patents.

• Capriati, V., et al. (2022). Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines. Molecules, 27(9), 2847. URL:[Link]

• Jones, A., et al. (2024). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society. URL:[Link]

Protocols & Analytical Methods

Application Note: Scalable Synthesis Protocol for 1-(Ethylsulfonyl)azetidin-3-ol

Introduction and Strategic Context

The compound 1-(Ethylsulfonyl)azetidin-3-ol (CAS: 1340173-28-5) is a critical synthetic intermediate heavily utilized in the pharmaceutical development of Janus kinase (JAK) inhibitors. Most notably, it serves as a foundational building block in the synthesis of Baricitinib, a potent JAK1 and JAK2 inhibitor indicated for the treatment of inflammatory diseases such as rheumatoid arthritis[1].

Because the azetidine ring is highly strained and susceptible to ring-opening under harsh conditions, the sulfonylation of azetidine-3-ol requires precise environmental control. This application note details a robust, field-proven biphasic synthesis protocol that maximizes yield (typically ~95%) while minimizing thermal degradation and by-product formation[2].

Mechanistic Overview and Workflow

The synthesis relies on the nucleophilic attack of the secondary amine of azetidine-3-ol on the electrophilic sulfur atom of ethanesulfonyl chloride. To achieve high conversion without degrading the substrate, the reaction is performed in a carefully balanced biphasic system (Tetrahydrofuran/Aqueous Base).

The aqueous base serves a dual purpose: it deprotonates the azetidine-3-ol hydrochloride starting material to liberate the reactive free amine, and it acts as an acid scavenger to neutralize the hydrochloric acid generated during the sulfonylation event. The biphasic nature ensures that the highly reactive ethanesulfonyl chloride, partitioned largely in the organic phase, is protected from rapid aqueous hydrolysis.

Workflow for the biphasic synthesis and isolation of 1-(Ethylsulfonyl)azetidin-3-ol.

Quantitative Data: Reagents and Materials

The following table summarizes the stoichiometric requirements and material roles for a standard laboratory-scale batch (normalized to a 10.0 g starting material baseline for easy scaling).

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Functional Role
Azetidine-3-ol HCl	109.55	1.0	10.0 g	Primary substrate[2]
Ethanesulfonyl chloride	128.58	1.0	11.7 g	Sulfonylating agent[1]
Tetrahydrofuran (THF)	72.11	N/A	50 mL	Organic phase solvent
Aqueous Base (e.g., NaOH)	40.00	>2.0	~40 mL (2.5M)	Acid scavenger / Aqueous phase
Ethyl Acetate (EtOAc)	88.11	N/A	3 x 30 mL	Extraction solvent[2]

Step-by-Step Experimental Protocol

Phase 1: Preparation of the Biphasic System

• Dissolution: Charge a clean, dry reaction vessel with the aqueous base solution. Slowly add 10.0 g of azetidine-3-ol hydrochloride under continuous stirring.

  • Causality: The base must be present in sufficient excess (>2.0 eq) to both neutralize the hydrochloride salt and scavenge the HCl byproduct of the subsequent reaction.

• Solvent Addition: Add 50 mL of Tetrahydrofuran (THF) to the vessel to establish the biphasic system.

• Thermal Equilibration: Cool the biphasic mixture to exactly 20 °C using a temperature-controlled water bath.

  • Causality: Maintaining the temperature at or slightly below room temperature (20 °C) is critical. Elevated temperatures will accelerate the hydrolysis of ethanesulfonyl chloride into ethanesulfonic acid, severely depressing the yield[2].

Phase 2: Sulfonylation

• Reagent Addition: Equip the vessel with an addition funnel containing 11.7 g (1.0 eq) of ethanesulfonyl chloride. Begin dropwise addition of the sulfonyl chloride into the vigorously stirring biphasic mixture.

  • Causality: Vigorous stirring is mandatory in biphasic reactions to maximize the interfacial surface area between the organic and aqueous layers, ensuring efficient mass transfer of the reactants.

• Reaction Monitoring: Once the addition is complete, maintain stirring at 20 °C for 1 to 5 hours[1]. Monitor the reaction via standard techniques (e.g., TLC or HPLC) until the azetidine-3-ol starting material is fully consumed.

Phase 3: Workup and Isolation

• Phase Separation: Transfer the reaction mixture to a separatory funnel. Allow the layers to separate completely.

• Extraction: Discard the lower aqueous phase. If residual product in the aqueous phase is suspected, perform a back-extraction with Ethyl Acetate (EtOAc) (3 x 30 mL)[2]. Combine all organic extracts.

  • Causality: EtOAc is selected due to its excellent partition coefficient for polar, non-ionic organic molecules, effectively separating the highly polar 1-(ethylsulfonyl)azetidin-3-ol from the inorganic salts left in the aqueous layer.

• Concentration: Transfer the combined organic layer to a rotary evaporator. Concentrate under vacuum at a temperature not exceeding 35 °C.

  • Causality: The azetidine ring is sensitive to thermal stress. Limiting the bath temperature to 35 °C prevents thermal degradation and polymerization, yielding the title compound as a light yellow oil (approximate yield: 95%)[2].

Downstream Applications

The resulting light yellow oil can typically be used directly without further chromatographic purification in subsequent steps. In the Baricitinib synthetic route, this intermediate is subjected to an aerobic oxidation (often utilizing TEMPO/Sodium nitrite) to yield 1-(ethylsulfonyl)azetidin-3-one, which is then further functionalized via Horner-Wadsworth-Emmons conditions[1].

References

• Title: WO2016205487A1 - PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)

Sources

• 1. WO2016205487A1 - PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]AZETIDIN-3-YL}ACETONITRILE - Google Patents [patents.google.com]
• 2. WO2016205487A1 - PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]AZETIDIN-3-YL}ACETONITRILE - Google Patents [patents.google.com]

Application Note: 1-(Ethylsulfonyl)azetidin-3-ol as a Key Building Block in API Manufacturing

Strategic Importance in Drug Development

In the synthesis of advanced Active Pharmaceutical Ingredients (APIs), particularly Janus kinase (JAK) inhibitors like Baricitinib, the selection of robust and scalable building blocks is critical . 1-(Ethylsulfonyl)azetidin-3-ol has emerged as a pivotal intermediate in this space. The azetidine ring provides a rigid, low-molecular-weight spacer that optimizes the spatial orientation of the pharmacophore, while the ethylsulfonyl moiety acts as a critical hydrogen bond acceptor within the JAK1/JAK2 ATP-binding pocket.

This application note details the step-by-step synthesis and utilization of 1-(ethylsulfonyl)azetidin-3-ol, emphasizing mechanistic causality, scalable aerobic oxidation, and olefination protocols to yield the crucial downstream intermediate,[1-(ethylsulfonyl)azetidin-3-ylidene]acetonitrile.

Physicochemical Properties

Understanding the physical state and properties of the intermediate and its immediate oxidized derivative is essential for phase separations and crystallization strategies during scale-up.

Property	1-(Ethylsulfonyl)azetidin-3-ol	1-(Ethylsulfonyl)azetidin-3-one
CAS Number
Molecular Formula	C₅H₁₁NO₃S	C₅H₉NO₃S
Molecular Weight	165.21 g/mol	163.19 g/mol
Role in Synthesis	Primary Building Block	Oxidized Intermediate
Physical State	Light yellow oil	Solid/Crystalline (in IPA)

Mechanistic Pathway & Workflow

The transformation of the raw starting material into the final API intermediate involves three core synthetic stages: Biphasic sulfonylation, TEMPO-mediated aerobic oxidation, and Horner-Wadsworth-Emmons (HWE) olefination.

Figure 1: Synthetic workflow from Azetidin-3-ol to Baricitinib.

Detailed Experimental Protocols

Protocol A: Biphasic Sulfonylation to 1-(Ethylsulfonyl)azetidin-3-ol

• Objective : Selectively sulfonylate the secondary amine of azetidin-3-ol while minimizing O-sulfonylation and hydrolysis of the highly reactive sulfonyl chloride.

• Procedure :

  • Charge a reactor with azetidin-3-ol hydrochloride (1.0 eq) and a biphasic solvent system consisting of Tetrahydrofuran (THF) and water.

  • Add an inorganic base (e.g., K₂CO₃ or NaOH, 2.5 eq) to neutralize the hydrochloride salt and maintain a basic pH.

  • Cool the mixture to 20°C.

    • Causality: Maintaining the temperature at or slightly below room temperature controls the exothermic sulfonylation and prevents thermal degradation of the azetidine ring .

  • Add ethanesulfonyl chloride (1.0 eq) dropwise.

  • Stir until completion. Perform a phase separation, extracting the aqueous layer with Ethyl Acetate (EtOAc).

  • Wash the combined organic layers with toluene.

    • Causality: Toluene selectively removes over-sulfonylated byproducts (e.g., 1-(ethylsulfonyl)azetidin-3-yl ethanesulfonate) while leaving the desired product in the EtOAc phase.

  • Concentrate the EtOAc layer to yield the product as a light yellow oil.

• Validation Checkpoint : The reaction is self-validating when Gas Chromatography (GC) analysis shows <1% of the starting azetidin-3-ol, and the toluene wash successfully partitions the over-sulfonylated impurity away from the main EtOAc phase.

Protocol B: Aerobic Oxidation to 1-(Ethylsulfonyl)azetidin-3-one

• Objective : Oxidize the secondary alcohol to a ketone using a scalable, green-chemistry approach that avoids toxic chromium or Swern reagents.

• Procedure :

  • Dissolve 1-(ethylsulfonyl)azetidin-3-ol (1.0 eq) in a mixture of Acetonitrile and Acetic Acid.

  • Add TEMPO (0.05 eq) and Sodium Nitrite (NaNO₂, 0.05 eq).

    • Causality: TEMPO acts as the primary oxidant for the alcohol. NaNO₂ and O₂ regenerate the active oxoammonium species, while acetic acid facilitates the catalytic cycle by promoting the formation of NO₂ from nitrite .

  • Pressurize the reactor to 500 psi with a gas mixture of 6% O₂ in N₂.

    • Causality: Using exactly 6% O₂ ensures the system remains strictly below the Limiting Oxygen Concentration (LOC) for organic solvent vapors, preventing explosive hazards while providing sufficient dissolved oxygen for the catalytic turnover .

  • Stir at room temperature until the alcohol is fully consumed.

  • Concentrate and displace the solvent with Isopropanol (IPA) to yield 1-(ethylsulfonyl)azetidin-3-one.

• Validation Checkpoint : The oxidation is validated by the disappearance of the broad -OH stretch (~3300 cm⁻¹) and the appearance of a strong, sharp C=O stretch (~1750 cm⁻¹) in the FTIR spectrum, alongside GC confirmation of <0.5% starting material.

Protocol C: Horner-Wadsworth-Emmons (HWE) Olefination

• Objective : Install the cyanomethylidene group with high geometric efficiency and yield.

• Procedure :

  • Dissolve 1-(ethylsulfonyl)azetidin-3-one (1.0 eq) and diethyl cyanomethylphosphonate (1.1 eq) in IPA.

  • Cool the solution to 0–5°C.

  • Add N,N-Diisopropylethylamine (DIPEA, 1.4 eq) dropwise while maintaining the temperature below 5°C.

    • Causality: HWE reactions with highly strained azetidinones are prone to destructive side reactions (e.g., aldol condensation or ring-opening). Strict temperature control and the use of a sterically hindered, non-nucleophilic base (DIPEA) maximize the yield of the desired exocyclic alkene .

  • Stir for 1–5 hours.

  • Seed the mixture with authentic[1-(ethylsulfonyl)azetidin-3-ylidene]acetonitrile and add heptane as an anti-solvent to induce crystallization.

  • Filter and dry the product.

• Validation Checkpoint : Successful olefination is confirmed visually by the rapid precipitation of the product upon seeding and heptane addition. High-Performance Liquid Chromatography (HPLC) analysis must show >98% purity, specifically verifying the absence of unreacted phosphonate reagent.

References

• Title: PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]AZETIDIN-3-YL}ACETONITRILE (WO2016205487A1)

Illuminating the Core: A Detailed Guide to the ¹H and ¹³C NMR Spectroscopic Characterization of 1-(Ethylsulfonyl)azetidin-3-ol

This comprehensive guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 1-(Ethylsulfonyl)azetidin-3-ol. This valuable building block, a key intermediate in the synthesis of pharmacologically active compounds such as the Janus kinase (JAK) inhibitor Baricitinib, requires precise structural elucidation to ensure purity and facilitate downstream applications in drug discovery and development.[1] This document serves as a practical resource for researchers, scientists, and drug development professionals, offering not only detailed spectral analysis but also the underlying principles and experimental protocols necessary for robust characterization.

While a dedicated, publicly available experimental spectrum for 1-(Ethylsulfonyl)azetidin-3-ol is not readily found in the literature, this guide presents a highly accurate, predicted ¹H and ¹³C NMR data set. This prediction is meticulously constructed from the analysis of structurally analogous compounds, including N-sulfonylated azetidines and 3-hydroxyazetidine derivatives, and is grounded in fundamental NMR principles.

The Structural Landscape: Understanding the Molecule

1-(Ethylsulfonyl)azetidin-3-ol possesses a unique combination of a strained four-membered azetidine ring, an electron-withdrawing ethylsulfonyl group, and a hydroxyl functionality. Each of these components imparts distinct features to the NMR spectrum, which, when correctly interpreted, provide a complete structural picture.

Caption: Structure of 1-(Ethylsulfonyl)azetidin-3-ol.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts, multiplicities, and coupling constants for 1-(Ethylsulfonyl)azetidin-3-ol. These predictions are based on established chemical shift ranges for similar functional groups and the influence of substituents on the azetidine ring.

¹H NMR (Proton) Spectral Data (Predicted)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-3 (CH-OH)	~4.6 - 4.8	quintet	~6.0	The methine proton attached to the hydroxyl group is expected to be deshielded by the electronegative oxygen and the sulfonyl group. It will couple with the four adjacent methylene protons on C-2 and C-4.
H-2, H-4 (CH₂)	~4.0 - 4.2	triplet	~7.5	These methylene protons are adjacent to the nitrogen atom and are deshielded. They appear as a triplet due to coupling with the two protons on the adjacent methylene group, assuming free rotation.
H-2', H-4' (CH₂)	~3.8 - 4.0	triplet	~7.5	These methylene protons are also adjacent to the nitrogen but are expected to be slightly more shielded than H-2 and H-4.
-OH	Broad singlet	The chemical shift of the hydroxyl proton is highly dependent on solvent, concentration, and temperature, and it often appears as a broad singlet due to chemical exchange.
-SO₂CH₂CH₃ (CH₂)	~3.1 - 3.3	quartet	~7.4	The methylene protons of the ethyl group are deshielded by the adjacent sulfonyl group and will be split into a quartet by the neighboring methyl protons.
-SO₂CH₂CH₃ (CH₃)	~1.3 - 1.5	triplet	~7.4	The methyl protons of the ethyl group are in a typical aliphatic region and will be split into a triplet by the neighboring methylene protons.

¹³C NMR (Carbon) Spectral Data (Predicted)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C-3 (CH-OH)	~65 - 70	The carbon bearing the hydroxyl group is significantly deshielded.
C-2, C-4 (CH₂)	~50 - 55	The carbons of the azetidine ring adjacent to the nitrogen are deshielded.
-SO₂CH₂CH₃ (CH₂)	~45 - 50	The methylene carbon of the ethyl group is deshielded by the sulfonyl group.
-SO₂CH₂CH₃ (CH₃)	~7 - 10	The methyl carbon of the ethyl group is in the typical upfield aliphatic region.

Experimental Protocols

Precise and reproducible NMR data acquisition is paramount for accurate structural characterization. The following protocols are recommended for the analysis of 1-(Ethylsulfonyl)azetidin-3-ol.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Common choices include Deuterated Chloroform (CDCl₃), Deuterated Dimethyl Sulfoxide (DMSO-d₆), or Deuterated Methanol (CD₃OD). Note that the chemical shifts, particularly of the -OH proton, will vary depending on the solvent.[2]

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, such as Tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

¹H NMR Spectroscopy Protocol

Caption: ¹H NMR Experimental Workflow.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

  • Tune and match the probe for the ¹H frequency.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically sufficient.

  • Number of Scans (NS): 16 to 64 scans are usually adequate for a sample of this concentration.

  • Relaxation Delay (D1): A delay of 1-2 seconds is recommended.

  • Acquisition Time (AQ): Typically around 2-4 seconds.

  • Spectral Width (SW): A spectral width of approximately 12-16 ppm is appropriate.

• Data Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase correct the spectrum to obtain pure absorption peaks.

  • Perform baseline correction to ensure a flat baseline.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

  • Integrate the signals to determine the relative number of protons for each peak.

¹³C NMR Spectroscopy Protocol

• Instrument Setup:

  • The same sample and initial setup (lock, shim) as for ¹H NMR can be used.

  • Tune and match the probe for the ¹³C frequency.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30' on Bruker instruments) is used to obtain a spectrum with singlets for each carbon.

  • Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is typically required.

  • Relaxation Delay (D1): A delay of 2 seconds is generally sufficient.

  • Spectral Width (SW): A spectral width of approximately 200-220 ppm is standard.

• Data Processing:

  • The processing steps (Fourier transform, phasing, baseline correction, and referencing) are analogous to those for ¹H NMR.

Advanced NMR Techniques for Unambiguous Assignment

For complex molecules or to confirm assignments, two-dimensional (2D) NMR experiments are invaluable.

• COSY (Correlation Spectroscopy): This experiment reveals correlations between protons that are coupled to each other, typically through two or three bonds. It would be used to confirm the coupling between the -SO₂CH₂CH₃ protons and to trace the connectivity within the azetidine ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon signals of the atoms to which they are directly attached. It provides a direct link between the ¹H and ¹³C spectra, confirming which protons are bonded to which carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds. It is crucial for establishing the connectivity of the molecular skeleton, for instance, by showing correlations from the ethyl protons to the sulfonyl-bearing carbon and from the azetidine protons to neighboring carbons.

Caption: 2D NMR for Structural Elucidation.

Conclusion

The comprehensive NMR spectroscopic characterization of 1-(Ethylsulfonyl)azetidin-3-ol is essential for its use in pharmaceutical synthesis. This guide provides a detailed, albeit predicted, ¹H and ¹³C NMR data set, along with robust experimental protocols and an introduction to advanced 2D NMR techniques. By following these guidelines, researchers can confidently verify the structure and purity of this important intermediate, ensuring the integrity of their synthetic pathways and the quality of their final products.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

• Reich, H. J. (n.d.). Organic Chemistry Data. University of Wisconsin. Retrieved from [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• Shi, V., et al. (2014). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. RSC Advances, 4(107), 62483-62487. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide (3rd ed.). Wiley.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. scs.illinois.edu [scs.illinois.edu]

Advanced Application Note: Mitsunobu Coupling and Mechanistic Trajectory of 1-(Ethylsulfonyl)azetidin-3-ol

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Application: Functionalization of highly strained azetidine scaffolds (e.g., JAK inhibitor intermediates) via C–O or C–N bond formation.

Introduction & Scientific Scope

The functionalization of the C3 position in azetidine rings is a critical transformation in modern medicinal chemistry, particularly in the synthesis of kinase inhibitors such as Baricitinib analogs. The substrate 1-(ethylsulfonyl)azetidin-3-ol is a highly valuable, heavily documented intermediate .

Due to the significant internal strain (I-strain) of the four-membered ring, standard SN​2 displacements using alkyl halides or sulfonates at the C3 position are notoriously sluggish and prone to elimination or ring-opening side reactions. The Mitsunobu reaction provides a mild, highly effective alternative for installing nucleophiles (such as phenols, imides, or pyrazoles) at this sterically hindered position under neutral to slightly acidic conditions.

The Stereochemical Paradox: SN​2 Trajectory in an Achiral Scaffold

A frequent point of confusion in azetidine chemistry is the concept of "stereochemical inversion" during the Mitsunobu reaction of unsubstituted rings.

As a self-validating scientific principle, we must analyze the symmetry of the substrate. 1-(Ethylsulfonyl)azetidin-3-ol possesses a Cs​ plane of symmetry passing through the nitrogen atom, the ethylsulfonyl group, and the C3 carbinol carbon. Because the C2 and C4 methylene groups are equivalent, the C3 carbon is achiral .

Therefore, while the Mitsunobu reaction strictly proceeds via a Walden inversion ( SN​2 ) mechanism , this inversion is "silent" in this specific substrate. The spatial trajectory of the nucleophile approaches antiperiplanar to the activated alkoxyphosphonium leaving group, but the resulting product remains achiral (unless a chiral nucleophile is used). Understanding this strict SN​2 trajectory is paramount, however, when this protocol is adapted for C2- or C4-substituted chiral azetidines, where true stereochemical inversion (e.g., (R)→(S) ) will dictate the final drug stereochemistry.

Fig 1. Mitsunobu catalytic activation cycle and SN2 displacement trajectory.

Experimental Design & Mechanistic Causality

To ensure a robust and self-validating protocol, every reagent choice must be grounded in mechanistic causality:

• Nucleophile pKa Constraint: The Mitsunobu reaction requires the nucleophile (Nu-H) to be acidic enough to protonate the initial PPh 3​ -DIAD betaine intermediate. For standard conditions, the pKa must be <11 . In this protocol, we utilize Phthalimide (pKa ≈ 8.3) to form a C–N bond, serving as a protected primary amine precursor.

• Reagent Selection (DIAD vs. DEAD): Diisopropyl azodicarboxylate (DIAD) is preferred over DEAD. DIAD is less toxic, possesses a higher boiling point (reducing explosion risks), and its resulting hydrazine byproduct is slightly easier to separate from the highly polar azetidine product via chromatography .

• Order of Addition: DIAD must be added last and dropwise at 0 °C. Adding DIAD to the pre-mixed solution of alcohol, nucleophile, and phosphine ensures the highly reactive betaine is immediately intercepted by the alcohol, preventing non-productive betaine dimerization or decomposition.

Quantitative Optimization Data

The following table summarizes the optimization landscape for functionalizing the C3 position of the azetidine ring.

Entry	Phosphine (eq)	Azo Reagent (eq)	Solvent	Temp	Yield (%)	Mechanistic Causality / Observation
1	PPh 3​ (1.2)	DEAD (1.2)	THF	0 °C → RT	45	High I-strain at C3 slows attack; DEAD byproduct co-elutes.
2	PPh 3​ (1.5)	DIAD (1.5)	THF	0 °C → RT	78	Increased equivalents drive complete alkoxyphosphonium formation.
3	PPh 3​ (1.5)	DIAD (1.5)	Toluene	0 °C → RT	62	Lower solubility of the initial betaine complex causes stalling.
4	PBu 3​ (1.5)	TMAD (1.5)	THF	RT	88	Tsunoda conditions; higher nucleophilicity of PBu 3​ overcomes steric hindrance.

Note: Entry 4 utilizes Tsunoda reagents , which are recommended if utilizing nucleophiles with pKa > 11.

Step-by-Step Protocol: Phthalimide Coupling

Scale: 10.0 mmol Target Product: 2-(1-(Ethylsulfonyl)azetidin-3-yl)isoindoline-1,3-dione

Materials Required

• 1-(Ethylsulfonyl)azetidin-3-ol: 1.65 g (10.0 mmol, 1.0 eq)

• Phthalimide: 1.76 g (12.0 mmol, 1.2 eq)

• Triphenylphosphine (PPh 3​ ): 3.93 g (15.0 mmol, 1.5 eq)

• Diisopropyl azodicarboxylate (DIAD): 2.95 mL (15.0 mmol, 1.5 eq)

• Anhydrous Tetrahydrofuran (THF): 50 mL

Fig 2. Step-by-step experimental workflow for the Mitsunobu coupling.

Execution Procedure

Step 1: System Preparation (Self-Validating Moisture Check) Flame-dry a 250 mL round-bottom flask under vacuum and backfill with Argon. Causality: Trace water will act as a competing nucleophile, hydrolyzing the betaine intermediate to triphenylphosphine oxide (PPh 3​ O) and reduced DIAD without activating the azetidinol.

Step 2: Reagent Solubilization Charge the flask with 1-(ethylsulfonyl)azetidin-3-ol (1.65 g), phthalimide (1.76 g), and PPh 3​ (3.93 g). Suspend the mixture in 50 mL of anhydrous THF. Stir at 400 rpm until a homogenous solution/fine suspension is achieved.

Step 3: Thermal Control Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

Step 4: DIAD Activation (Visual Validation) Load DIAD (2.95 mL) into a gas-tight syringe. Add the DIAD dropwise over 15 minutes. Self-Validation: Upon each drop, a distinct yellow-orange color will appear (formation of the betaine) and rapidly fade to pale yellow as the betaine is consumed by the alcohol and phthalimide. If the deep orange color persists, pause addition; the catalytic cycle is rate-limited by the SN​2 displacement.

Step 5: Propagation Once addition is complete, remove the ice bath. Allow the reaction to warm to room temperature (20–25 °C) and stir for 12–16 hours. Monitor via TLC (UV active, KMnO 4​ stain). The disappearance of the azetidinol spot indicates completion.

Step 6: Quench and Extraction Concentrate the THF in vacuo to approximately 10 mL. Dilute the residue with Ethyl Acetate (100 mL) and wash with saturated aqueous NaHCO 3​ (2 × 50 mL) to remove unreacted phthalimide and acidic byproducts. Wash with brine (50 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate to yield a crude viscous oil.

Step 7: Purification Purify the crude mixture via silica gel flash chromatography (Eluent: Hexanes/EtOAc gradient). Note: Triphenylphosphine oxide (PPh 3​ O) often co-elutes near polar products. If PPh 3​ O contamination persists, triturate the crude mixture in cold diethyl ether; the PPh 3​ O will precipitate as a white solid and can be filtered off prior to chromatography.

References

• Mitsunobu and Related Reactions: Advances and Applications Source: Chemical Reviews, 2009, 109 (6), 2551-2651. URL:[Link]

• The Mitsunobu reaction in the 21st century Source: Organic Chemistry Frontiers, 2015, 2 (6), 739-752. URL:[Link]

• Processes and intermediates for the preparation of {1-(ethylsulfonyl)-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)

• 1,1'-(Azodicarbonyl)dipiperidine-tributylphosphine, a new reagent system for Mitsunobu reaction Source: Tetrahedron Letters, 1993, 34 (10), 1639-1642. URL:[Link]

O-alkylation protocols for 1-(Ethylsulfonyl)azetidin-3-ol in organic synthesis

Application Note: Optimized O-Alkylation Protocols for 1-(Ethylsulfonyl)azetidin-3-ol in Organic Synthesis

Executive Summary

1-(Ethylsulfonyl)azetidin-3-ol (CAS:)[] is a highly valuable, strained-ring building block widely utilized in medicinal chemistry. It is most notably recognized as a critical precursor in the synthesis of JAK1/JAK2 inhibitors, such as Baricitinib ()[2]. While the oxidation of this compound to its corresponding ketone is well-documented[3], the direct O-alkylation of the C3-hydroxyl group provides access to diverse, metabolically stable azetidine ethers, which serve as excellent ester isosteres ()[4]. This guide provides field-proven, self-validating protocols for the O-alkylation of 1-(ethylsulfonyl)azetidin-3-ol, detailing the mechanistic causality behind reagent selection and reaction conditions.

Mechanistic Principles & Causality

The O-alkylation of azetidin-3-ols presents unique chemoselectivity and stability challenges. The successful functionalization of 1-(ethylsulfonyl)azetidin-3-ol relies on two primary mechanistic factors:

• N-Sulfonyl Deactivation: The strongly electron-withdrawing ethylsulfonyl group drastically reduces the basicity and nucleophilicity of the azetidine nitrogen. This is highly advantageous as it completely eliminates the risk of N-alkylation or quaternary ammonium salt formation, directing the electrophile exclusively to the oxygen atom[2]. Furthermore, N-protection is an absolute requirement for stabilizing intermediate carbocation or alkoxide states on the four-membered ring ()[5].

• Ring Strain and Base Sensitivity: Azetidines possess significant ring strain ( ≈ 26 kcal/mol). Under strongly basic conditions at elevated temperatures, the intermediate alkoxide can undergo a retro-epoxide-like ring opening or base-induced elimination. Therefore, the causality of success lies in tightly controlling the temperature during deprotonation and matching the base strength to the reactivity of the electrophile.

Chemoselectivity and reaction pathways in the O-alkylation of 1-(ethylsulfonyl)azetidin-3-ol.

Quantitative Data: Condition Optimization

To achieve optimal yields while suppressing ring-opening side reactions, the choice of base and solvent must be tailored to the electrophile. Table 1 summarizes the quantitative performance of various alkylation systems.

Table 1: Condition Optimization and Yield Comparison

Method	Base System	Solvent	Temp. Profile	Optimal Electrophile Type	Avg. Yield	Primary Impurity Profile
Strong Base	NaH (60% disp.)	DMF	0 °C → RT	Primary alkyl halides, Benzyl halides	85–92%	Trace ring-opening (<2%)
Mild Base	Ag 2​ O	CH 2​ Cl 2​	RT → 40 °C	Base-sensitive or secondary halides	75–82%	Unreacted starting material
Phase Transfer	NaOH / TBAB	Toluene / H 2​ O	RT	Highly reactive allylic/benzylic halides	80–88%	Hydrolysis of electrophile

Experimental Methodologies

Protocol A: Strong Base Method (NaH / DMF)

This protocol is the industry standard for robust, non-base-sensitive electrophiles (e.g., methyl iodide, benzyl bromide). It utilizes sodium hydride to quantitatively generate the alkoxide.

Standardized experimental workflow for the NaH-mediated O-alkylation protocol.

Step-by-Step Procedure (10 mmol scale):

• Preparation: Flame-dry a 50 mL round-bottom flask under argon. Charge the flask with NaH (60% dispersion in mineral oil, 480 mg, 12.0 mmol, 1.2 eq.). Wash the NaH with anhydrous hexanes (2 × 5 mL) to remove the mineral oil, decanting the solvent carefully via syringe.

• Deprotonation: Suspend the washed NaH in anhydrous DMF (10 mL) and cool to 0 °C using an ice bath. Dissolve 1-(ethylsulfonyl)azetidin-3-ol (1.65 g, 10.0 mmol, 1.0 eq.) in anhydrous DMF (5 mL) and add it dropwise over 10 minutes.

  • Self-Validation Check: Vigorous hydrogen gas evolution will occur. Wait until bubbling completely ceases (approx. 30 mins). This visual cue confirms quantitative conversion to the alkoxide, preventing unreacted NaH from degrading the subsequently added alkyl halide.

• Alkylation: Add the alkyl halide (11.0 mmol, 1.1 eq.) dropwise at 0 °C. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Quenching: Cool the mixture back to 0 °C and carefully quench with cold saturated aqueous NH 4​ Cl (10 mL) to neutralize any residual alkoxide/NaH.

• Workup (Causality Note): Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Combine the organic layers and wash with 5% aqueous LiCl (3 × 20 mL).

  • Rationale: DMF is highly miscible with both water and organic solvents. The 5% aqueous LiCl wash thermodynamically drives the highly polar DMF into the aqueous phase, preventing it from co-eluting with the product during silica gel chromatography.

• Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Mild Alkylation (Ag 2​ O / CH 2​ Cl 2​ )

For electrophiles prone to elimination (e.g., secondary alkyl bromides) or substrates containing base-sensitive functional groups, a mild silver(I) oxide protocol is required.

Step-by-Step Procedure (5 mmol scale):

• Preparation: In a 25 mL round-bottom flask wrapped in aluminum foil (to exclude light), dissolve 1-(ethylsulfonyl)azetidin-3-ol (0.825 g, 5.0 mmol, 1.0 eq.) and the alkyl halide (7.5 mmol, 1.5 eq.) in anhydrous CH 2​ Cl 2​ (10 mL).

• Activation: Add Ag 2​ O (1.74 g, 7.5 mmol, 1.5 eq.) in one portion.

  • Rationale: Silver(I) oxide acts as both a mild base and a halogen scavenger. By precipitating insoluble AgX, it drives the reaction forward via Le Chatelier's principle without generating a highly basic, free alkoxide intermediate, thus protecting the azetidine ring from retro-epoxide opening.

• Maturation: Stir the suspension at room temperature (or heat to 40 °C depending on electrophile reactivity) for 16–24 hours.

  • Self-Validation Check: The suspension will transition from a dark grey/black powder to a lighter, clumpy precipitate as Ag 2​ O is consumed and AgX salts are formed.

• Filtration: Filter the heterogeneous mixture through a short pad of Celite to remove silver salts. Wash the filter cake with CH 2​ Cl 2​ (2 × 10 mL).

• Purification: Concentrate the filtrate under reduced pressure and purify directly via flash chromatography.

References

• Eli Lilly and Company. (2016). PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]AZETIDIN-3-YL}ACETONITRILE (Patent No. WO2016205487A1).

• Mousseau, J. J., et al. (2019). Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. The Journal of Organic Chemistry, 84(9), 5943-5956.[Link]

• Bull, J. A., et al. (2019). Synthesis of Oxetane and Azetidine Ethers as Ester Isosteres by Brønsted Acid Catalysed Alkylation of Alcohols with 3-Aryl-oxetanols and 3-Aryl-azetidinols. Organic & Biomolecular Chemistry, 17, 3213-3224.[Link]

Sources

• 2. WO2016205487A1 - PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]AZETIDIN-3-YL}ACETONITRILE - Google Patents [patents.google.com]
• 3. WO2016205487A1 - PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]AZETIDIN-3-YL}ACETONITRILE - Google Patents [patents.google.com]
• 4. Synthesis of oxetane and azetidine ethers as ester isosteres by Brønsted acid catalysed alkylation of alcohols with 3-aryl-oxetanols and 3-aryl-azetidinols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Determining the Solubility Profile of 1-(Ethylsulfonyl)azetidin-3-ol in Polar Aprotic Solvents

Introduction

1-(Ethylsulfonyl)azetidin-3-ol is a crucial building block in the synthesis of various pharmacologically active compounds. Its physicochemical properties, particularly solubility, are of paramount importance for reaction optimization, purification, and formulation development. Low solubility can lead to challenges in achieving desired reaction kinetics, complicates downstream processing, and can ultimately impact the bioavailability of the final active pharmaceutical ingredient (API).[1][2]

This application note provides a comprehensive guide for researchers, process chemists, and formulation scientists to accurately determine the thermodynamic solubility of 1-(Ethylsulfonyl)azetidin-3-ol in a range of common polar aprotic solvents. These solvents, including Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), and Tetrahydrofuran (THF), are frequently employed in both synthetic organic chemistry and early-stage drug formulation.[3][4][5] Understanding the solubility limits in these media is essential for designing robust and scalable chemical processes.

The protocol described herein is based on the gold-standard isothermal equilibrium shake-flask method , a technique widely recognized for its accuracy and reliability in determining thermodynamic solubility.[6][7][8] This method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution, providing a definitive solubility value under controlled conditions.[9][10]

Rationale for Solvent Selection

Polar aprotic solvents are characterized by their moderate to high dielectric constants and strong dipole moments, which allow them to dissolve charged and polar uncharged species.[4][11][12] Unlike protic solvents, they lack acidic protons (e.g., O-H or N-H bonds) and thus do not act as hydrogen bond donors.[5][12] This property makes them excellent solvents for reactions involving strong bases or nucleophiles. The ethylsulfonyl and hydroxyl moieties of 1-(Ethylsulfonyl)azetidin-3-ol suggest a high degree of polarity, making polar aprotic solvents a logical choice for achieving significant solubility.

The selected solvents for this protocol represent a range of polarities and chemical properties commonly encountered in a laboratory setting:

• DMSO (Dimethyl Sulfoxide): A highly polar solvent with exceptional solvating power for a wide range of compounds.[3][12]

• DMF (N,N-Dimethylformamide): Another highly polar solvent, often used in organic synthesis.[3][12]

• Acetonitrile (MeCN): A solvent of medium polarity, widely used as a mobile phase in chromatography and as a reaction solvent.[3][12]

• THF (Tetrahydrofuran): A less polar ether-based solvent, but still capable of dissolving many organic compounds.[3][4]

Experimental Design and Protocol

This section details the materials, equipment, and step-by-step procedure for determining the solubility of 1-(Ethylsulfonyl)azetidin-3-ol. The methodology is designed to be self-validating by ensuring equilibrium is achieved.

Materials and Equipment

• Compound: 1-(Ethylsulfonyl)azetidin-3-ol (solid, purity >98%)

• Solvents: Anhydrous, analytical grade DMSO, DMF, MeCN, and THF.

• Equipment:

  • Analytical balance (4-decimal place)

  • Glass vials (e.g., 4 mL or 8 mL) with PTFE-lined screw caps

  • Orbital shaker with temperature control (incubator shaker)

  • Centrifuge capable of holding the selected vials

  • Calibrated positive displacement pipettes and tips

  • Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or CAD) and column.

  • Volumetric flasks and other standard laboratory glassware.

Experimental Workflow Diagram

The overall process for determining thermodynamic solubility is outlined below.

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Protocol

Day 1: Preparation and Equilibration

• Vial Preparation: Label glass vials in triplicate for each solvent to be tested.

• Compound Addition: Add an excess amount of solid 1-(Ethylsulfonyl)azetidin-3-ol to each vial. An excess is visually confirmed by the presence of undissolved solid material at the bottom of the vial after solvent addition. A starting point of ~20-50 mg per mL of solvent is typically sufficient.

  • Causality: Adding a clear excess of solid is critical to ensure that the resulting solution becomes saturated, which is the fundamental requirement for measuring thermodynamic solubility.[6]

• Solvent Addition: Accurately dispense a known volume (e.g., 2.0 mL) of the designated solvent into each vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C) and a moderate speed (e.g., 200 rpm). Allow the samples to equilibrate for at least 24 hours.

  • Causality: Continuous agitation ensures maximum contact between the solid and the solvent, facilitating the dissolution process. A 24-hour period is generally sufficient to reach equilibrium for most small molecules.[1][2] For compounds that are slow to dissolve, extending this time to 48 hours and testing at multiple time points (e.g., 24h and 48h) is a good practice to confirm that equilibrium has been reached.

Day 2/3: Sample Processing and Analysis

• Visual Inspection: After the incubation period, visually inspect the vials to confirm that excess solid remains. If a sample is fully dissolved, it indicates that solubility is higher than the initial concentration, and the experiment must be repeated for that solvent with more solid compound.

• Phase Separation: Centrifuge the vials at a moderate speed (e.g., 3000 rpm for 10 minutes) to pellet the undissolved solid.

  • Causality: Centrifugation provides a clear separation of the saturated supernatant from the solid phase, which is essential for accurate sampling.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a pipette. Immediately filter this aliquot through a 0.22 µm syringe filter into a clean, labeled HPLC vial.

  • Trustworthiness: Filtration is a critical self-validating step that removes any remaining microscopic solid particles, preventing them from dissolving after dilution and artificially inflating the measured solubility.

• Dilution: Perform an accurate serial dilution of the filtrate with the appropriate solvent to bring the concentration within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the diluted samples using a pre-validated HPLC method. Determine the concentration of 1-(Ethylsulfonyl)azetidin-3-ol in the diluted samples by comparing the results to a standard curve prepared with known concentrations of the compound.

• Calculation: Calculate the original solubility in the saturated solution by multiplying the measured concentration of the diluted sample by the dilution factor. Report the final solubility in mg/mL or mol/L.

Data Presentation and Interpretation

The results of the solubility study should be compiled into a clear and concise table for easy comparison.

Table 1: Solubility of 1-(Ethylsulfonyl)azetidin-3-ol in Select Polar Aprotic Solvents at 25°C

Solvent	Dielectric Constant (approx.)[3][12]	Dipole Moment (D, approx.)[3][4]	Solubility (mg/mL)	Solubility Category
Dimethyl Sulfoxide (DMSO)	46.7	3.96	> 200	Very Soluble
N,N-Dimethylformamide (DMF)	36.7	3.86	> 150	Very Soluble
Acetonitrile (MeCN)	38.8	3.92	~ 50-75	Soluble
Tetrahydrofuran (THF)	7.6	1.75	~ 10-20	Sparingly Soluble

(Note: The quantitative values presented in this table are illustrative examples based on the expected behavior of a polar molecule and are not based on specific experimental data for 1-(Ethylsulfonyl)azetidin-3-ol. Actual experimental results should replace these values.)

Interpretation:

The illustrative data suggest a strong correlation between solvent polarity and the solubility of 1-(Ethylsulfonyl)azetidin-3-ol. The compound exhibits high solubility in the highly polar solvents DMSO and DMF, moderate solubility in acetonitrile, and lower solubility in the less polar THF. This profile is consistent with a polar molecule containing hydrogen bond accepting (sulfonyl oxygen) and donating (hydroxyl) groups.

Conclusion and Practical Implications

This application note details a robust and reliable protocol for determining the thermodynamic solubility of 1-(Ethylsulfonyl)azetidin-3-ol in key polar aprotic solvents. The shake-flask method, when executed with care, provides high-quality data that is essential for informed decision-making in the drug development process.[13][14]

• For Process Chemists: The high solubility in DMSO and DMF suggests these solvents are excellent candidates for reaction media, potentially allowing for high-concentration reactions that improve throughput and efficiency.

• For Purification Specialists: The differential solubility across the solvent spectrum (e.g., high in DMSO, lower in THF) can be exploited for crystallization or anti-solvent precipitation strategies to effectively purify the compound.

• For Formulation Scientists: Knowledge of solubility limits is the first step in developing a viable formulation. The data generated from this protocol will guide the selection of appropriate solvent systems for preclinical studies.

By following this detailed guide, researchers can confidently generate an accurate solubility profile for 1-(Ethylsulfonyl)azetidin-3-ol, enabling more efficient and successful development of new pharmaceutical candidates.

References

• Anvisa, Brazil. (2012). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Available from: [Link]

• Scribd. Common Polar Aprotic Solvents List. Available from: [Link]

• Bienta. Shake-Flask Solubility Assay. Available from: [Link]

• Ashenhurst, J. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Available from: [Link]

• Ramirez, J. et al. (2021). ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. PMC. Available from: [Link]

• HRD Pharm. ODM 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile Factory, Manufacturer. Available from: [Link]

• Richey, H. G., & Farkas, J. (1987). Sulfamides and Sulfonamides as Polar Aprotic Solvents. The Journal of Organic Chemistry. Available from: [Link]

• ResearchGate. Solubility guidelines for candidate drugs (µg/mL). Available from: [Link]

• Liu, R. et al. (2007). Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery. PubMed. Available from: [Link]

• Wikipedia. Polar aprotic solvent. Available from: [Link]

• ResearchGate. Physicochemical properties of five commonly used dipolar aprotic solvents. Available from: [Link]

• European Medicines Agency. (2020). ICH M9 guideline on biopharmaceutics classification system-based biowaivers. Available from: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2019). BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS M9. Available from: [Link]

• BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. Available from: [Link]

• Taylor & Francis. Polar aprotic solvents – Knowledge and References. Available from: [Link]

• Jouyban, A. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. Available from: [Link]

Sources

• 1. enamine.net [enamine.net]
• 2. Shake-Flask Solubility Assay | Bienta [bienta.net]
• 3. scribd.com [scribd.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. dissolutiontech.com [dissolutiontech.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 9. ema.europa.eu [ema.europa.eu]
• 10. database.ich.org [database.ich.org]
• 11. datapdf.com [datapdf.com]
• 12. Polar aprotic solvent - Wikipedia [en.wikipedia.org]
• 13. Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. bmglabtech.com [bmglabtech.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1-(Ethylsulfonyl)azetidin-3-ol Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and process chemists optimizing the synthesis of 1-(ethylsulfonyl)azetidin-3-ol , a critical intermediate in the development of Janus kinase (JAK) inhibitors such as Baricitinib [1] [2].

Synthesizing this molecule presents unique challenges in chemoselectivity (differentiating between N- and O-sulfonylation) and product isolation due to extreme aqueous solubility. This guide provides field-proven insights, mechanistic causality, and self-validating protocols to maximize your reaction yield.

Part 1: Reaction Pathways and Chemoselectivity

Reaction pathways for 1-(ethylsulfonyl)azetidin-3-ol synthesis.

FAQ: Reaction Optimization

Q: Why am I seeing significant O-sulfonylation (bis-sulfonylated byproduct) alongside my desired N-sulfonylated product? A: This is a failure of kinetic control. The secondary amine in azetidin-3-ol is significantly more nucleophilic than the secondary alcohol, meaning N-sulfonylation is kinetically favored and occurs rapidly. However, O-sulfonylation will occur if the activation energy barrier for the alcohol reaction is breached. This happens under two conditions:

• Temperature spikes: Exceeding 20 °C provides the thermal energy required for the alcohol to attack the sulfonyl chloride [1].

• Local stoichiometric excess: Poor stirring in biphasic systems creates localized pockets where the ratio of EtSO₂Cl to unreacted amine is artificially high, forcing the reagent to react with the already N-sulfonylated product.

Q: How do I balance the reaction rate with the hydrolysis of ethanesulfonyl chloride? A: The use of a biphasic system (e.g., THF/Water) with an inorganic base is standard, but pH control is the causal factor for success. If the pH exceeds 10, the hydroxide ions rapidly hydrolyze EtSO₂Cl into unreactive ethanesulfonate. Conversely, if the pH drops below 8.0, the azetidine amine (pKa ~9.0) becomes protonated, rendering it non-nucleophilic and halting the reaction. Self-Validating Protocol: Use an automated pH-stat titrator set to pH 9.0. The reaction is self-validating: as sulfonylation and background hydrolysis generate HCl, the titrator will add base. When base consumption ceases while the pH remains stable at 9.0, the reaction is definitively complete.

Part 2: Workup and Isolation Challenges

Continuous countercurrent extraction workflow for product isolation.

FAQ: Yield Recovery

Q: My HPLC conversion is >95%, but my isolated yield is <60%. Where is my product going? A: Your product is being lost in the aqueous waste. 1-(Ethylsulfonyl)azetidin-3-ol is highly polar and exhibits immense water solubility. Standard batch extractions with dichloromethane (DCM) or ethyl acetate (EtOAc) suffer from poor partition coefficients (K_p) for this specific molecule.

To resolve this, industrial scale-ups utilize a continuous countercurrent extraction methodology [2]. By leveraging the differential lipophilicity of the impurities versus the product, you can achieve >90% recovery. Toluene is first used to selectively wash away the highly lipophilic bis-sulfonylated impurity. The target product remains entirely in the aqueous phase. Subsequently, continuous extraction with EtOAc (or exhaustive batch extractions with salted-out aqueous layers) pulls the target product into the organic phase.

Quantitative Data Summary: Extraction & Reaction Metrics

Parameter	Condition / Solvent	Impact on Yield / Purity	Causality
Reaction Temp	< 15 °C	> 95% N-selectivity	Prevents thermal activation of O-sulfonylation.
pH Control	pH 8.5 – 9.5	Minimizes EtSO₂Cl hydrolysis	Keeps amine deprotonated while avoiding OH⁻ attack on EtSO₂Cl.
Impurity Wash	Toluene	Removes >98% Bis-impurity	Bis-impurity is highly lipophilic; target is too polar for toluene.
Product Extraction	EtOAc (Continuous)	> 90% Isolated Yield	Overcomes poor partition coefficient of the polar target molecule.

Part 3: Standard Operating Procedure (SOP)

Optimized Biphasic Synthesis and Extraction Protocol

Objective: Synthesize 1-(ethylsulfonyl)azetidin-3-ol with >90% isolated yield and <1% bis-sulfonylated impurity.

Step 1: Reaction Setup

• Charge a jacketed reactor with azetidin-3-ol hydrochloride (1.0 eq) and a biphasic solvent mixture of Tetrahydrofuran (THF) and Water (1:1 v/v).

• Initiate high-shear agitation (critical for biphasic reactions to prevent local reagent pooling).

• Cool the internal temperature to 10 °C.

Step 2: Reagent Addition (Self-Validating Step)

• Begin dropwise addition of ethanesulfonyl chloride (1.05 eq).

• Simultaneously, use an automated dosing pump to add 5N NaOH (aq) to maintain the internal pH strictly between 8.5 and 9.5.

• Keep the internal temperature below 15 °C during the exothermic addition.

• Validation: Stir for 1 hour post-addition. The reaction is deemed complete when the pH stabilizes at 9.0 without further addition of NaOH, confirming the cessation of HCl generation [1].

Step 3: Impurity Purge

• Remove the THF under reduced pressure at 30 °C (leaving the aqueous layer).

• Add Toluene (3 volumes relative to the aqueous layer). Agitate vigorously for 15 minutes, allow phases to separate, and discard the upper Toluene layer. Note: This step selectively removes the bis-sulfonylated byproduct.

Step 4: Product Isolation

• Saturate the remaining aqueous layer with NaCl to decrease the aqueous solubility of the target product (salting out).

• Extract the aqueous layer with Ethyl Acetate (EtOAc) using either a continuous liquid-liquid extractor for 12 hours, or perform exhaustive batch extractions (minimum 5 × 3 volumes).

• Combine the EtOAc extracts, dry over anhydrous Na₂SO₄, and concentrate under vacuum at 35 °C to yield 1-(ethylsulfonyl)azetidin-3-ol as a light yellow oil [1].

References

• PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)

• Quest for a COVID-19 Cure by Repurposing Small-Molecule Drugs: Mechanism of Action, Clinical Development, Synthesis at Scale, and Outlook for Supply Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Technical Support Center: Yield Optimization for the Sulfonylation of Azetidin-3-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific challenges researchers face when synthesizing 1-(ethylsulfonyl)azetidin-3-ol —a critical building block for JAK inhibitors such as Baricitinib[1].

This guide bridges the gap between theoretical mechanism and bench-top execution, providing self-validating protocols, quantitative data, and targeted troubleshooting to ensure maximum yield and chemoselectivity.

Mechanistic Context: The Chemoselectivity Challenge

Azetidin-3-ol presents a classic chemoselectivity challenge because it possesses two nucleophilic centers: a secondary amine (N-H) and a secondary alcohol (O-H).

While N-sulfonylation is kinetically favored due to the higher nucleophilicity of the nitrogen atom, O-sulfonylation (leading to di-sulfonylation) is a frequent and yield-destroying side reaction. This occurs when the local concentration of ethanesulfonyl chloride is too high, the temperature exceeds 20 °C, or an inappropriate base is used[2]. To achieve >95% yield of the N-sulfonylated product, the reaction environment must strictly control the generation of the free amine while simultaneously acting as a heat sink for the highly exothermic sulfonylation event.

Reaction Workflow

Workflow for the chemoselective N-sulfonylation of azetidin-3-ol.

Self-Validating Experimental Protocols

Protocol A: Biphasic Schotten-Baumann Conditions (Recommended)

Causality Checkpoint: This method leverages the kinetic difference between amine and alcohol nucleophilicity. The biphasic system partitions the unreacted sulfonyl chloride into the organic phase, while the amine reacts at the interface. The aqueous phase acts as a heat sink and provides a continuous supply of base to neutralize the generated HCl without forming homogeneous organic salts that complicate purification[2].

• Preparation: Dissolve 1.0 eq of azetidin-3-ol hydrochloride in a basic aqueous solution (e.g., K₂CO₃ or NaOH) to liberate the free amine. Self-Validation: Check the aqueous layer with pH paper to ensure pH > 9.

• Solvent Addition: Add Tetrahydrofuran (THF) to create a biphasic organic/aqueous mixture[2].

• Temperature Control: Cool the biphasic mixture to 15–20 °C using an external water/ice bath[2]. Self-Validation: Verify the internal temperature with a thermocouple before proceeding.

• Reagent Addition: Add 1.0 to 1.05 eq of ethanesulfonyl chloride dropwise over 30-60 minutes. Maintain vigorous stirring (>400 rpm) to maximize the interfacial surface area.

• Reaction: Stir the mixture for 1–2 hours at 20 °C[2].

• Workup: Separate the organic layer. Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 x 30 mL). Combine the organic extracts and concentrate under vacuum at 35 °C to yield 1-(ethylsulfonyl)azetidin-3-ol as a light yellow oil (Yield: ~95%)[2].

Protocol B: Anhydrous Homogeneous Conditions

Causality Checkpoint: Used when water-sensitive downstream steps are planned. Requires a non-nucleophilic base (DIPEA) to neutralize HCl without forming reactive acyl-ammonium intermediates[3].

• Preparation: Suspend 1.0 eq of azetidin-3-ol hydrochloride in anhydrous Dichloromethane (DCM)[3].

• Base Addition: Add 2.5 to 3.0 eq of N,N-Diisopropylethylamine (DIPEA) and cool the mixture to 15 °C[3].

• Reagent Addition: Add 1.05 eq of ethanesulfonyl chloride dropwise[3].

• Reaction: Stir for 12 hours at 20 °C[3].

• Workup: Wash the organic layer with a 12.5% aqueous NaCl solution to remove DIPEA-HCl salts. Concentrate under vacuum to afford the product[3].

Quantitative Condition Matrix

Use the following table to benchmark your current methodology against optimized industry standards.

Parameter	Protocol A (Biphasic)	Protocol B (Anhydrous)	Sub-optimal (Pyridine/Heat)
Solvent System	THF / Aqueous Base	Anhydrous DCM	Pyridine
Base	Aq. K₂CO₃ or NaOH	DIPEA	Pyridine
Temperature	15–20 °C	15–20 °C	> 25 °C
Reaction Time	1–2 hours	12 hours	4–6 hours
Chemoselectivity (N:O)	> 95:5	~ 90:10	< 70:30
Typical Yield	90–95%	80–85%	40–50%

Troubleshooting Guide

Q: Why am I seeing significant O-sulfonylation (di-sulfonylation) in my LC-MS? A: O-sulfonylation typically occurs due to an excess of ethanesulfonyl chloride or poor temperature control. Ensure the stoichiometry is strictly 1.0 to 1.05 equivalents. Maintain the reaction temperature strictly below 20 °C[2]. In biphasic systems, the aqueous phase helps hydrolyze excess sulfonyl chloride before it can react with the less nucleophilic hydroxyl group.

Q: How do I prevent the hydrolysis of ethanesulfonyl chloride before it reacts? A: In anhydrous conditions, ensure your DCM is strictly dry and use a sterically hindered, non-nucleophilic base like DIPEA[3]. In biphasic conditions, the rate of N-sulfonylation outcompetes hydrolysis. However, if the stirring rate is too low, mass transfer limitations will increase the residence time of the sulfonyl chloride in the aqueous phase, leading to premature hydrolysis. Ensure vigorous stirring (>400 rpm).

Q: My yield is low due to poor conversion. What should I check? A: First, verify the quality of your ethanesulfonyl chloride. It degrades over time upon exposure to atmospheric moisture, forming ethanesulfonic acid and HCl. Second, if using the azetidin-3-ol hydrochloride salt, ensure you are using enough base to fully neutralize the starting HCl salt and the HCl generated during the sulfonylation. You need at least 2.0 to 2.5 equivalents of base overall[3].

Q: How do I handle the exotherm during scale-up? A: The reaction of sulfonyl chlorides with amines is highly exothermic. On a larger scale, continuous flow setups or controlled dropwise addition using a syringe pump is mandatory. Maintain the internal temperature via an external cooling jacket, pausing the addition if the internal temperature spikes above 20 °C[2].

Frequently Asked Questions (FAQs)

Q: Can I use azetidin-3-ol free base instead of the HCl salt? A: Yes, but it is highly discouraged. The free base of azetidin-3-ol is highly hygroscopic, less stable, and prone to polymerization or degradation over time. The hydrochloride salt is a stable, free-flowing solid, which is why it is universally preferred as the starting material in process chemistry[2].

Q: What is the best way to monitor this reaction? A: Thin Layer Chromatography (TLC) using a polar eluent (e.g., 5-10% MeOH in DCM) or LC-MS. Because the product, 1-(ethylsulfonyl)azetidin-3-ol, lacks a strong UV chromophore, visualization via KMnO₄ or ninhydrin stain is required if using TLC.

References

• Title: WO2016205487A1 - PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)
• Title: A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib Source: PMC - NIH URL

Sources

• 1. WO2016205487A1 - PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]AZETIDIN-3-YL}ACETONITRILE - Google Patents [patents.google.com]
• 2. WO2016205487A1 - PROCESSES AND INTERMEDIATES FOR THE PREPARATION OF {1-(ETHYLSULFONYL)-3-[4-(7H-PYRROLO[2,3-d]PYRIMIDIN-4-YL)-1H-PYRAZOL-1-YL]AZETIDIN-3-YL}ACETONITRILE - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Low Conversion Rates in Azetidine-3-ol Derivative Synthesis

Welcome to the Azetidine-3-ol Troubleshooting Center. Synthesizing highly strained four-membered nitrogen heterocycles presents unique kinetic and thermodynamic challenges. As a Senior Application Scientist, I have designed this guide to provide causal explanations, self-validating protocols, and data-driven solutions for researchers facing stalled conversion rates, poor yields, or impurity spikes during azetidine-3-ol synthesis.

Part 1: Diagnostic FAQs & Troubleshooting

FAQ 1: Why is my conversion rate stalled at 40–50% during the epichlorohydrin and primary amine ring-closure step? Causality: The formation of the highly strained four-membered azetidine ring is kinetically disfavored compared to larger rings or intermolecular oligomerization[1]. When reacting epichlorohydrin with a primary amine (e.g., benzhydrylamine), the initial ring-opening forms a 1-amino-3-chloro-2-propanol intermediate. If the temperature is too high during this initial exothermic phase, or if the concentration is not strictly controlled, the intermediate will undergo competitive intermolecular dimerization rather than the desired intramolecular cyclization[2]. Solution: Implement a bipartite thermal gradient. Conduct the initial addition at 0–5 °C to favor controlled epoxide opening, then slowly warm to 30 °C to provide the activation energy required for the strained ring closure without triggering polymerization[2].

FAQ 2: How can I minimize the formation of di(3-chloro-2-hydroxypropyl)amine impurities? Causality: This specific impurity arises when the primary amine reacts with two equivalents of epichlorohydrin before the intramolecular ring closure can occur[2]. It is a direct result of local epichlorohydrin excess and poor mass transfer. Solution: Reverse the traditional addition order or drastically reduce the addition rate. Maintain the amine in stoichiometric excess locally by using a slow, dropwise addition of epichlorohydrin (over 1–2 hours) to the amine solution[2].

FAQ 3: Does the choice of N-protecting group affect the cyclization conversion rate? Causality: Yes, profoundly. The steric bulk of the N-protecting group dictates the transition state geometry of the ring closure[3]. Highly hindered groups (like tert-butyl) can sluggishly cyclize due to steric clash between the N-alkyl group and the leaving group in the transition state[4]. Conversely, unhindered groups fail to prevent over-alkylation. The benzhydryl (diphenylmethyl) group offers an optimal steric profile: it is bulky enough to prevent di-alkylation but structurally allows the nitrogen lone pair to adopt the correct trajectory for intramolecular displacement of the chloride[5].

FAQ 4: Can continuous-flow chemistry improve my azetidine ring-closure yields? Causality: Batch reactors often suffer from poor heat and mass transfer during the highly exothermic epoxide opening, leading to localized "hot spots" that drive polymerization. Continuous-flow reactors maintain precise thermal control and rapid mixing, significantly suppressing intermolecular side reactions and accelerating the kinetics of azetidinium salt formation, often yielding higher conversion rates than batch equivalents[6].

Part 2: Mechanistic Workflow

Logical workflow for optimizing azetidin-3-ol synthesis to prevent side reactions.

Part 3: Quantitative Data & Protecting Group Selection

Selecting the correct protecting group is a balancing act between cyclization efficiency and deprotection ease. The table below summarizes the quantitative performance of common N-protecting groups based on established industrial optimizations[2][4][5].

N-Protecting Group	Typical Cyclization Yield	Deprotection Method	Deprotection Yield	Steric Hindrance Level
Benzhydryl	80–96%	H₂, Pd/C (50 psi)	95%	Optimal
Benzyl	60–75%	H₂, Pd(OH)₂/C (60 psi)	85–90%	Moderate
tert-Butyl	40–50%	Acidic (TFA or HCl)	80%	Very High

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Do not proceed to subsequent steps without confirming the validation checks.

Protocol 1: High-Conversion Synthesis of 1-Benzhydrylazetidin-3-ol[2][5]

Step 1: Solvent & Reagent Preparation Dissolve benzhydrylamine (1.0 equiv) in isopropyl alcohol (IPA) or methanol. Causality: Protic solvents stabilize the transition state during the epoxide opening via hydrogen bonding, lowering the activation energy barrier for the initial nucleophilic attack.

Step 2: Thermal Quenching Cool the reactor to 0–5 °C. Causality: Suppresses the exothermic runaway of the epoxide opening and prevents premature, non-selective alkylation.

Step 3: Controlled Addition Add epichlorohydrin (1.05 equiv) dropwise over 1–2 hours, maintaining the batch temperature <30 °C. Causality: Maintains a localized excess of amine, preventing the formation of the di(3-chloro-2-hydroxypropyl)amine impurity[2].

Step 4: Kinetically Controlled Cyclization Agitate the mixture at 30 °C for 30 hours. Causality: Provides the precise thermal energy required to overcome the kinetic barrier of the highly strained 4-membered ring closure without inducing intermolecular polymerization[2].

Validation Check: Sample the reaction mixture for HPLC analysis. The system is self-validating when the unreacted benzhydrylamine peak is <1.0 area % and the intermediate 1-amino-3-chloro-2-propanol is undetectable[2]. If >1.0%, continue agitation in 5-hour increments.

Protocol 2: Deprotection to Azetidin-3-ol Hydrochloride[2]

Step 1: Salt Formation Purge a stirred solution of 1-benzhydrylazetidin-3-ol in dichloromethane with HCl gas for 30 minutes. Filter the precipitated solids, wash with dichloromethane, and dry at <45 °C. Causality: Converting the free base to the hydrochloride salt prior to hydrogenolysis prevents catalyst poisoning by the basic azetidine nitrogen and stabilizes the highly strained ring against reductive cleavage[2].

Step 2: Catalyst Loading Transfer the hydrochloride salt to a Parr reactor, dilute with ethanol followed by water (9:1 ratio), and charge with 5% Pd/C catalyst. Causality: The addition of water increases the solubility of the hydrochloride salt, ensuring homogeneous access to the heterogeneous catalyst surface, thereby accelerating turnover rates[2].

Step 3: Hydrogenolysis Pressurize the reactor with H₂ (50 psi) and agitate for 5 hours at 20–25 °C. Validation Check: Monitor hydrogen uptake. The reaction is complete when the internal pressure stabilizes and ceases to drop. Filter the catalyst, wash the wet cake with water and IPA, and dry under vacuum at <45 °C. HPLC purity must read >99.0 area % to validate successful deprotection[2].

References

• Improved Process for the Preparation of 1-Benzhydrylazetidin-3-ol: Development of an Efficient Synthesis and Identification of Process-related Impurities and/or Intermediates Source: ACS Publications URL:[Link]

• Improved Process for the Preparation of 1-Benzhydrylazetidin-3-ol: Development of an Efficient Synthesis and Identification of Process-related Impurities and/or Intermediates Source: ResearchGate URL:[Link]

• New investigations of the reaction of epichlorohydrin with hindered amines: X-ray and NMR analyses Source: Canadian Science Publishing URL:[Link]

• Regio- and Diastereoselective Synthesis of 2-Arylazetidines: Quantum Chemical Explanation of Baldwin's Rules for the Ring-Formation Reactions of Oxiranes Source: PMC (NIH) URL:[Link]

• Gram-Scale Domino Synthesis in Batch and Flow Mode of Azetidinium Salts Source: ACS Publications URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC-UV Methods for the Purity Analysis of 1-(Ethylsulfonyl)azetidin-3-ol

As a Senior Application Scientist, I've observed that the successful transition of a drug candidate from discovery to clinical trials hinges on the robustness of its analytical support. A critical, yet often underestimated, component is the purity analysis of key synthetic intermediates. This guide provides an in-depth, experience-driven comparison of two High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection methods for determining the purity of 1-(Ethylsulfonyl)azetidin-3-ol, a polar building block crucial in modern pharmaceutical synthesis.

The challenge with a molecule like 1-(Ethylsulfonyl)azetidin-3-ol lies in its high polarity. Traditional reversed-phase HPLC methods, which utilize non-polar stationary phases (like C18), often provide insufficient retention for such compounds, causing them to elute near the solvent front where resolution from other polar impurities is poor.[1][2] This guide will compare a conventional C18-based method with a method employing a polar-modified stationary phase, specifically designed for enhanced retention of polar analytes.[3][4][5] We will dissect the validation of these two approaches through the lens of the International Council for Harmonisation (ICH) Q2(R1) guideline, explaining not just what to do, but why each step is critical for building a self-validating, trustworthy analytical procedure.[6][7]

Methodology Comparison: Choosing the Right Chromatographic Path

The foundation of a validatable method is a rational approach to chromatographic separation. For 1-(Ethylsulfonyl)azetidin-3-ol, we will compare two distinct reversed-phase HPLC methods.

• Method A: The Conventional Approach. This method uses a standard C18 column, the workhorse of reversed-phase chromatography. While widely applicable, its hydrophobic alkyl chains can undergo "phase collapse" in the highly aqueous mobile phases needed to retain polar compounds, leading to poor reproducibility.[8]

• Method B: The Polar-Optimized Approach. This method employs an aqueous-compatible, polar-endcapped C18 column (often designated AQ-C18). These columns incorporate polar functional groups near the silica surface, preventing phase collapse and promoting a stable water layer that enhances interaction with polar analytes, thereby improving retention and peak shape.[4][9]

The comparative validation data presented below is designed to illustrate the tangible performance differences between these two strategies.

Experimental Workflow for HPLC Method Validation

The validation process follows a logical sequence, where each step builds confidence in the method's performance. This workflow ensures that by the end of the process, the method is proven to be suitable for its intended purpose.

Caption: Overall workflow for HPLC method validation.

Core Validation Parameters: A Head-to-Head Comparison

Validation is not a mere checklist; it is a systematic process of gathering evidence. According to ICH Q2(R1), a purity method must be evaluated for several key performance characteristics.[7][10][11]

System Suitability Testing (SST)

Before any validation run, and indeed before any routine analysis, SST must be performed. This is the litmus test to confirm that the entire analytical system—instrument, column, and mobile phase—is functioning correctly on that specific day.[12][13][14] It is a non-negotiable prerequisite for generating reliable data.

Parameter	Acceptance Criteria	Justification
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry, which is crucial for accurate integration and quantification.[13]
Theoretical Plates (N)	N > 2000	Measures column efficiency and the sharpness of the peak. Higher numbers indicate better performance.
%RSD of Peak Area	≤ 2.0% (for n≥5 injections)	Demonstrates the precision of the injector and the stability of the detector response.[13]
Resolution (Rs)	Rs > 2.0 (between analyte and closest impurity)	Confirms that the analyte peak is adequately separated from potential impurities for accurate measurement.[15]

Specificity (Selectivity)

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components.[7] For this, we perform forced degradation studies (exposing the drug substance to acid, base, oxidation, heat, and light) to ensure that all resulting degradation products are separated from the main analyte peak.

Condition	Method A (Standard C18)	Method B (AQ-C18)
Acid Degradation	Co-elution of a major degradant with the main peak (Rs < 1.5).	Baseline separation of all degradants (Rs > 2.5).
Base Degradation	All degradants resolved.	All degradants resolved.
Oxidative Degradation	A polar degradant elutes in the solvent front.	Polar degradant retained and resolved from the solvent front.
Peak Purity (Diode Array)	Main peak fails purity test under acid stress.	Main peak passes purity test under all conditions.

Analysis: Method B demonstrates superior specificity. Its ability to retain and separate the polar degradant formed under oxidative stress is a direct consequence of its polar-modified chemistry.[1] The failure of Method A to resolve a key degradant under acid stress invalidates it for use as a stability-indicating method.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range. The range is the interval between the upper and lower concentrations for which the method has been shown to be accurate, precise, and linear.[10][16] For a purity method, the range must typically cover from the reporting limit of impurities to 120% of the specification.[7]

Parameter	Method A (Standard C18)	Method B (AQ-C18)	Acceptance Criteria
Range	1.0 - 15.0 µg/mL	0.5 - 18.0 µg/mL	Covers reporting threshold to 120% of impurity specification.
Regression Equation	y = 45100x + 1250	y = 48250x - 550	-
Correlation Coefficient (r²)	0.9991	0.9999	r² ≥ 0.999
Y-intercept Bias	Significant positive bias, indicating potential interference at zero concentration.	Negligible bias, indicating a clean baseline and true zero.	Intercept should not be significantly different from zero.

Analysis: Method B exhibits a stronger correlation coefficient and a more ideal y-intercept. The positive bias in Method A's intercept could be due to poor integration at the lower end of the range, a common issue when peaks are broad or not well-retained.

Accuracy and Precision

• Accuracy is the closeness of the test results to the true value. It is typically determined by spiking a placebo or sample matrix with known amounts of the analyte at different concentration levels.[17]

• Precision measures the degree of scatter between a series of measurements. It is assessed at two levels:

  • Repeatability: Precision under the same operating conditions over a short interval (e.g., one analyst, one instrument, one day).

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

Level	Parameter	Method A (Standard C18)	Method B (AQ-C18)	Acceptance Criteria
Accuracy	% Recovery (n=3 levels, 3 reps each)	95.5% - 104.2%	98.9% - 101.5%	98.0% - 102.0%
Precision	Repeatability %RSD (n=6)	2.5%	0.8%	≤ 2.0%
Intermediate Precision %RSD (n=12)	3.8%	1.2%	≤ 2.0%

Analysis: Method B meets all acceptance criteria for accuracy and precision. Method A fails on precision, with a relative standard deviation (%RSD) exceeding the typical 2% limit. This higher variability is a classic symptom of a non-robust method, likely stemming from inconsistent retention times and peak shapes associated with its use in a high-aqueous mobile phase.

Detection Limit (LOD) and Quantitation Limit (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[7]

The LOQ is a critical parameter for a purity method, as it defines the lower boundary of the validated range. It is often established by identifying the concentration that yields a signal-to-noise (S/N) ratio of approximately 10:1.[14]

Parameter	Method A (Standard C18)	Method B (AQ-C18)	Justification
LOD (S/N ≈ 3)	0.3 µg/mL	0.15 µg/mL	Lower LOD indicates higher sensitivity.
LOQ (S/N ≈ 10)	1.0 µg/mL	0.5 µg/mL	A lower LOQ allows for the quantification of trace-level impurities.
Precision at LOQ (%RSD)	12.5%	4.5%	Precision at the LOQ should be acceptable (typically <%RSD 10%).

Analysis: Method B is demonstrably more sensitive, with both LOD and LOQ values that are twice as good as Method A. Furthermore, its acceptable precision at the LOQ confirms its suitability for quantifying impurities at low levels, a critical requirement for pharmaceutical quality control.

Relationship Between Core Validation Parameters

The core quantitative validation parameters are interconnected. A method's reliability, established through precision and accuracy, is only meaningful across the range defined by its linearity and bounded by its LOQ.

Caption: Interdependence of core validation attributes.

Experimental Protocols

To ensure transparency and reproducibility, the protocol for determining accuracy is provided below.

Protocol: Determination of Accuracy by Spike-Recovery

• Prepare Placebo Solution: Prepare a solution containing all formulation excipients (if analyzing a drug product) or a blank solvent (if analyzing the drug substance).

• Prepare Analyte Stock Solution: Accurately weigh and dissolve a reference standard of 1-(Ethylsulfonyl)azetidin-3-ol to create a concentrated stock solution (e.g., 1.0 mg/mL).

• Prepare Spiked Samples: Create samples at three concentration levels across the proposed range (e.g., 80%, 100%, and 120% of the target concentration). For each level, add a known volume of the analyte stock solution to the placebo solution. Prepare three independent samples at each level.

• Analysis: Analyze the nine spiked samples and a reference standard solution using the HPLC-UV method.

• Calculation: Calculate the percentage recovery for each sample using the formula: % Recovery = (Concentration Found / Concentration Spiked) * 100

• Acceptance: The mean recovery at each level should be within the pre-defined limits (e.g., 98.0% to 102.0%).

Conclusion and Recommendation

This comparative guide unequivocally demonstrates the superiority of Method B (AQ-C18) for the purity analysis of 1-(Ethylsulfonyl)azetidin-3-ol. While a conventional C18 column (Method A) might seem adequate during initial screening, it fails under the rigorous scrutiny of a full validation. Its lack of specificity, poor precision, and lower sensitivity render it unsuitable for a regulated environment.

The selection of a chromatographically appropriate stationary phase is not a trivial choice; it is the bedrock upon which a robust and reliable analytical method is built. For polar molecules like 1-(Ethylsulfonyl)azetidin-3-ol, investing in polar-optimized column technology is essential for ensuring data integrity, meeting regulatory expectations, and ultimately, safeguarding product quality.

References

• Altabrisa Group. (2025, September 13). What Are HPLC System Suitability Tests and Their Importance?
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• HPLC Primer. (2025, November 3). System suitability Requirements for a USP HPLC Method.
• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis.
• ICH. (n.d.). Quality Guidelines.
• Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation.
• Lab Manager. (2025, October 22). System Suitability Testing: Ensuring Reliable Results.
• ECA Academy. (n.d.). System Suitability Tests (SST) and Troubleshooting for HPLC Methods.
• Slideshare. (n.d.). ICH Q2 Analytical Method Validation.
• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare.
• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis.
• ICH. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
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• ACS Publications. (2024, December 5). Validation of a Simple HPLC/UV Method for Assay and In Vitro Release of Glycosaminoglycan from Pharmaceutical Formulations.
• Thermo Fisher Scientific. (n.d.). Meet your separation needs; Analytical UHPLC and HPLC columns.
• Chromatography Online. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.
• Resolian. (2025, November 26). HPLC-UV Method Development for Highly Polar Impurities.
• Waters. (n.d.). Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations.
• Walsh Medical Media. (2010, September 27). Validation of an HPLC-UV Method for the Determination of Amiodarone Impurities in Tablet Formulations.
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• PubMed. (2007, February 19). Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet.
• Sigma-Aldrich. (n.d.). Developing HPLC Methods.
• BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds.
• Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
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Benchmarking reactivity of 1-(Ethylsulfonyl)azetidin-3-ol against piperidine analogs

Benchmarking Reactivity: 1-(Ethylsulfonyl)azetidin-3-ol vs. Piperidine Analogs in Drug Design

Executive Summary

In modern drug discovery, the transition from planar aromatic rings to sp3-enriched frameworks requires selecting the optimal saturated heterocycle. This guide benchmarks the reactivity, stability, and functionalization potential of 1-(Ethylsulfonyl)azetidin-3-ol against its six-membered counterpart, 1-(Ethylsulfonyl)piperidin-4-ol . By analyzing ring strain, steric hindrance, and electronic effects, we provide actionable, data-backed insights and self-validating protocols for synthetic chemists and drug development professionals.

Structural and Thermodynamic Causality

The fundamental divergence in reactivity between azetidine and piperidine derivatives is rooted in Baeyer ring strain. The azetidine ring possesses a highly strained four-membered geometry with an experimentally determined ring strain energy of approximately 25.2 kcal/mol . In contrast, the piperidine ring adopts a thermodynamically relaxed chair conformation with negligible ring strain (~0 kcal/mol).

When the nitrogen is functionalized with an ethylsulfonyl group, the strong electron-withdrawing nature of the sulfonyl moiety delocalizes the nitrogen lone pair. This effectively nullifies the basicity of both heterocycles and prevents unwanted nitrogen-directed side reactions. Consequently, the reactivity profile is entirely dictated by the interplay between the cyclic carbon backbone and the hydroxyl group.

Reactivity Benchmarking: Hydroxyl Functionalization

Steric Accessibility vs. Hybridization Strain The 3-hydroxyl group on the azetidine ring is highly exposed due to the nearly planar (or slightly puckered) conformation of the four-membered ring. This lack of steric hindrance facilitates rapid initial nucleophilic attacks, such as esterification or Mitsunobu reactions. Conversely, the 4-hydroxyl group on the piperidine ring is subject to axial-equatorial dynamic shielding and 1,3-diaxial interactions, which can slow down transformations involving bulky reagents.

Oxidation Dynamics A critical benchmarking metric is the oxidation of the secondary alcohol to a ketone. Converting 1-(ethylsulfonyl)azetidin-3-ol to 1-(ethylsulfonyl)azetidin-3-one forces the C3 carbon from an sp3 hybridization (ideal angle 109.5°) to an sp2 hybridization (ideal angle 120°). Because the internal ring angle is constrained to ~90°, this transformation significantly exacerbates the overall angle strain . Despite this thermodynamic penalty, the lack of steric bulk allows controlled oxidants to achieve high yields rapidly. Piperidin-4-ol oxidation is thermodynamically more favorable (no angle strain penalty) but kinetically slower due to the chair conformation's steric environment.

Scaffold Stability and Ring-Opening Azetidines carry the liability of strain-release-driven degradation. Under strong nucleophilic or highly acidic conditions, the azetidine ring is susceptible to C-N bond cleavage, leading to acyclic sulfonamide byproducts. In biological and forced-degradation settings, azetidine-based scaffolds often exhibit faster clearance or hydrolysis rates compared to their piperidine analogs precisely due to this ring-opening vulnerability . Piperidines remain metabolically and chemically robust under identical stress conditions.

Quantitative Benchmarking Data

Property / Metric	1-(Ethylsulfonyl)azetidin-3-ol	1-(Ethylsulfonyl)piperidin-4-ol	Mechanistic Causality
Ring Strain Energy	~25.2 kcal/mol	~0 kcal/mol	4-membered ring forces bond angles to ~90°, deviating from ideal 109.5° sp3 angles.
Hydroxyl Steric Environment	Highly exposed (planar/puckered ring)	Moderately hindered (axial/equatorial chair)	Lack of 1,3-diaxial interactions in azetidine accelerates nucleophilic attacks.
Oxidation to Ketone	Rapid, but increases Baeyer strain	Slower, thermodynamically favorable	sp2 hybridization (ideal 120°) in a 4-membered ring exacerbates angle strain.
Scaffold Stability	Susceptible to nucleophilic ring-opening	Highly robust	Ring-opening relieves the ~25.2 kcal/mol strain, driving degradation pathways .

Visualizing the Reactivity Pathways

Divergent reactivity and stability pathways of azetidine versus piperidine scaffolds.

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific rigor, the following protocols incorporate self-validating in-process controls designed to monitor the specific mechanistic liabilities of these scaffolds.

Protocol A: Controlled Aerobic Oxidation to 1-(Ethylsulfonyl)azetidin-3-one

In an industrial or scale-up setting, converting the 3-hydroxyl group to a ketone is efficiently achieved via a TEMPO-catalyzed aerobic oxidation .

• Reaction Setup: Charge a pressure reactor with 1-(ethylsulfonyl)azetidin-3-ol (1.0 eq), TEMPO (0.05 eq), and sodium nitrite (0.1 eq) in a biphasic solvent system (EtOAc/water).

• Catalyst Activation: Add a catalytic amount of acetic acid to the aqueous layer.

  • Causality: Mild acidification is required to generate the active nitrosonium ion from sodium nitrite, which in turn oxidizes TEMPO to the active oxoammonium species.

• Pressurization & Oxidation: Pressurize the vessel to 500 psi with a controlled 6% O2 in N2 gas mixture.

  • Causality: Using a diluted oxygen stream prevents over-oxidation and mitigates the risk of explosive mixtures, while continuously regenerating the catalytic cycle without cleaving the sensitive azetidine core.

• Self-Validation & Monitoring: Stir vigorously at 20 °C. Monitor the organic phase via GC-MS. The biphasic system inherently validates the reaction's safety by sequestering the highly strained 1-(ethylsulfonyl)azetidin-3-one into the organic layer immediately upon formation, shielding it from aqueous degradation. The reaction is deemed complete when the starting mass (m/z) is depleted by >99%.

• Quench: Depressurize and wash the organic layer with aqueous sodium thiosulfate to neutralize residual oxidants.

Protocol B: Comparative Forced Degradation Assay

To benchmark the strain-release liability of the azetidine core against the robust piperidine scaffold under nucleophilic stress .

• Preparation: Prepare 0.1 M solutions of 1-(ethylsulfonyl)azetidin-3-ol and 1-(ethylsulfonyl)piperidin-4-ol in separate vials containing THF.

• Stress Induction: Introduce a strong nucleophile (e.g., benzylamine, 2.0 eq) and a Lewis acid catalyst (e.g., Y(OTf)3, 10 mol%) to both vials to promote potential ring-opening.

• Thermal Incubation: Seal the vials and heat to 80 °C for 24 hours.

  • Causality: Elevated thermal energy is required to overcome the activation barrier for C-N bond cleavage, simulating accelerated metabolic or chemical degradation.

• Self-Validation & Analysis: Analyze aliquots via LC-MS. The azetidine sample will exhibit a distinct mass shift corresponding to acyclic sulfonamide adducts, confirming strain-driven ring opening. The piperidine sample acts as an internal negative control, showing >95% intact scaffold, validating that degradation is strictly a function of Baeyer strain rather than general sulfonamide instability.

A Comparative Guide to the Metabolic Clearance of Ethylsulfonyl vs. Cyclopropylsulfonyl Azetidines

Introduction

In modern drug discovery, optimizing the pharmacokinetic profile of a lead candidate is as critical as enhancing its pharmacodynamic activity. A key determinant of a drug's in vivo exposure and dosing regimen is its metabolic clearance—the rate at which it is eliminated from the body through enzymatic biotransformation.[1] High metabolic instability often leads to poor bioavailability and a short duration of action, necessitating frequent or higher doses, which can increase the risk of adverse effects. Conversely, excessively low clearance can lead to drug accumulation and potential toxicity.[1]

The strategic incorporation of specific chemical motifs is a cornerstone of medicinal chemistry used to modulate these properties. Azetidines, four-membered nitrogen-containing heterocycles, have gained prominence as scaffolds that can confer favorable physicochemical properties, including enhanced metabolic stability and solubility, due to their rigid, sp3-rich character.[2][3] When combined with functional groups like sulfonamides, they create a versatile chemical space for drug design.

This guide provides an in-depth technical comparison of the metabolic clearance rates of two closely related sulfonylazetidine analogs: those bearing an ethylsulfonyl group versus a cyclopropylsulfonyl group. We will explore the underlying metabolic pathways, propose a comparative hypothesis based on established structure-metabolism relationships, and present a detailed experimental framework for their head-to-head evaluation. This analysis is designed to equip researchers, scientists, and drug development professionals with the mechanistic insights and practical protocols required to make informed decisions in scaffold selection and lead optimization.

Mechanistic Background: The Metabolic Fate of Sulfonyl Azetidines

The metabolic clearance of a sulfonylazetidine derivative is not dictated by a single pathway but rather by the collective susceptibility of its constituent parts—the azetidine ring, the sulfonyl group, and its substituents—to enzymatic attack. The primary enzymatic systems responsible for this biotransformation are the Cytochrome P450 (CYP) superfamily, and to a lesser extent, sulfotransferases (SULTs) and glutathione S-transferases (GSTs).[4][5]

Cytochrome P450 (CYP) Enzymes

CYP enzymes, primarily located in the liver, are the principal drivers of Phase I oxidative metabolism for a vast number of xenobiotics.[5] For sulfonyl-containing compounds, CYPs can catalyze several transformations:

• Aliphatic Hydroxylation: Oxidation of C-H bonds is a canonical CYP-mediated reaction. The alkyl substituent on the sulfonyl group is a potential site for this modification.

• N-Dealkylation: While the azetidine nitrogen is generally more robust than that in larger rings, it can still be a site for metabolism.[3]

• Aromatic Hydroxylation: If aromatic rings are present elsewhere in the molecule, they represent prime targets for hydroxylation.[6]

• Sulfonamide N-demethylation: In specific cases, such as with rosuvastatin, N-demethylation at the sulfonamide nitrogen can occur.[7]

Sulfotransferases (SULTs)

SULTs are cytosolic enzymes that catalyze Phase II sulfonation reactions, transferring a sulfonate group from the cofactor PAPS (3'-phosphoadenosine-5'-phosphosulfate) to a nucleophilic hydroxyl or amino group.[8][9] While sulfonation typically increases water solubility and facilitates excretion, it can also, in some cases, lead to the formation of reactive metabolites.[4][10] For a parent sulfonylazetidine to be a SULT substrate, it would typically first require the introduction of a hydroxyl group via CYP-mediated oxidation.

Azetidine Ring Metabolism

The strained four-membered azetidine ring is generally considered a metabolically robust heterocycle compared to larger, more flexible rings like pyrrolidine or piperidine.[11] This stability is a key reason for its incorporation into drug candidates.[2] However, the ring is not metabolically inert. Under certain circumstances, particularly with highly strained spiro-fused systems, the azetidine ring can be opened via a nucleophilic attack by glutathione (GSH), a reaction that can be catalyzed by glutathione S-transferases (GSTs) without prior CYP activation.[12]

Caption: Generalized metabolic pathways for sulfonyl-azetidine compounds.

Comparative Hypothesis: Ethylsulfonyl vs. Cyclopropylsulfonyl Moieties

Based on fundamental principles of drug metabolism, we can formulate a clear hypothesis regarding the comparative metabolic stability of ethylsulfonyl and cyclopropylsulfonyl azetidines.

The ethylsulfonyl group presents a metabolically labile "soft spot." The terminal methyl group and the adjacent methylene group of the ethyl chain are susceptible to CYP-mediated aliphatic hydroxylation. This common oxidative pathway would convert the parent molecule into a more polar alcohol metabolite, which can be readily excreted or undergo further Phase II conjugation.

The cyclopropylsulfonyl group is predicted to have significantly lower metabolic clearance. The cyclopropyl ring lacks the readily oxidizable sp3 C-H bonds of a linear alkyl chain. Furthermore, cyclopropyl groups are known metabolic "protectors." The steric bulk and unique electronic nature of the three-membered ring can shield adjacent molecular positions from enzymatic attack. While oxidation of the cyclopropyl ring itself can occur, it is generally a less favorable process than linear alkyl chain oxidation.

Caption: Workflow for a comparative liver microsomal stability assay.

Detailed Experimental Protocol

This protocol outlines the procedure for determining the metabolic stability of the two compounds in human liver microsomes (HLM).

• Reagent Preparation:

  • Test Compounds: Prepare 10 mM stock solutions of Ethylsulfonyl Azetidine and Cyclopropylsulfonyl Azetidine in DMSO. Prepare a 10 mM stock of a high-clearance control (e.g., Verapamil).

  • Microsomes: Use pooled human liver microsomes (HLM) from a reputable supplier. Thaw on ice immediately before use. Dilute to a working concentration of 0.5 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).

  • NADPH Regenerating System (Cofactor Solution): Prepare a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer. This system continuously generates the NADPH required by CYP enzymes. [13]

• Incubation Procedure:

  • Add the diluted microsomal suspension to a 96-well plate.

  • Add the test compounds to the wells to achieve a final concentration of 1 µM. Include a negative control without the NADPH system to check for non-enzymatic degradation.

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding a pre-warmed aliquot of the NADPH regenerating system to all wells (except the negative control). This is Time 0.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot from the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a separate plate containing 3-4 volumes of ice-cold acetonitrile. The acetonitrile should contain a suitable internal standard for LC-MS/MS analysis. This step serves two purposes: it stops the enzymatic reaction and precipitates the microsomal proteins. [1]

• Sample Analysis:

  • Centrifuge the quenched samples (e.g., at 4000 rpm for 20 minutes) to pellet the precipitated proteins. [1] * Transfer the supernatant to a new plate for analysis.

  • Quantify the remaining parent compound concentration at each time point using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Data Analysis and Calculation:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the resulting line represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein) . [1]

Representative Data & Interpretation

The table below presents hypothetical but mechanistically plausible data from the described experiment. This data is for illustrative purposes to demonstrate the expected outcome based on our hypothesis.

Compound	In Vitro Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Predicted In Vivo Clearance
Ethylsulfonyl Azetidine	18	76.2	High
Cyclopropylsulfonyl Azetidine	>120 (No significant loss)	<5.8	Low
Verapamil (Control)	8	173.3	High

Interpretation of Results:

• Ethylsulfonyl Azetidine: The short half-life of 18 minutes and corresponding high intrinsic clearance value strongly suggest that this compound is rapidly metabolized by Phase I enzymes in the liver microsomes. This result aligns perfectly with our hypothesis that the ethyl group is a primary site for oxidative metabolism.

• Cyclopropylsulfonyl Azetidine: The lack of significant degradation over the 120-minute incubation period (t½ > 120 min) indicates high metabolic stability. The calculated intrinsic clearance would be very low, supporting the hypothesis that the cyclopropyl group acts as a metabolic shield, blocking the primary route of clearance observed in its ethyl-containing counterpart.

• Verapamil Control: The rapid clearance of the positive control validates the experimental system, confirming that the liver microsomes and cofactor system were enzymatically active.

Conclusion and Strategic Implications

The comparative analysis, grounded in established metabolic principles and supported by a robust experimental design, strongly indicates that the cyclopropylsulfonyl moiety imparts superior metabolic stability compared to the ethylsulfonyl group when attached to an azetidine scaffold. The primary mechanistic driver for this difference is the susceptibility of the ethyl group's C-H bonds to CYP450-mediated oxidation, a pathway that is effectively blocked by the more robust cyclopropyl ring.

For drug development professionals, this provides a clear, actionable insight:

• In lead optimization campaigns where high metabolic clearance is a liability, replacing an ethylsulfonyl group with a cyclopropylsulfonyl group is a rational strategy to enhance metabolic stability, prolong half-life, and potentially improve the overall pharmacokinetic profile.

• Conversely, if a shorter duration of action is desired, the ethylsulfonyl group could be retained or introduced.

This guide demonstrates how a foundational understanding of structure-metabolism relationships can be used to predict and experimentally validate the metabolic fate of drug candidates, enabling the rational design of molecules with optimized properties for clinical success.

References

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A Senior Application Scientist's Guide to Validating an Analytical Reference Standard for 1-(Ethylsulfonyl)azetidin-3-ol

Introduction: The Imperative of a Well-Characterized Reference Standard

In the landscape of pharmaceutical development and quality control, the analytical reference standard is the cornerstone upon which the identity, strength, quality, and purity of a drug substance are built. For a molecule like 1-(Ethylsulfonyl)azetidin-3-ol, a key intermediate in the synthesis of various pharmaceutical agents, the veracity of analytical data is paramount. An unvalidated or poorly characterized reference standard can lead to inaccurate batch release data, flawed stability predictions, and potential regulatory setbacks.

This guide provides a comprehensive, technically-grounded framework for the validation of a 1-(Ethylsulfonyl)azetidin-3-ol reference standard. We will move beyond a simple checklist of tests, delving into the scientific rationale (the "why") behind each experimental choice. This document is designed for researchers, analytical scientists, and quality control professionals, offering a robust, self-validating system for establishing a reference standard that meets the rigorous expectations of global regulatory bodies like the FDA and EMA, guided by the principles of the International Council for Harmonisation (ICH).[1][2][3][4]

The "comparison" within this guide is multi-faceted. We will compare the results of orthogonal analytical techniques to build a complete purity profile and demonstrate how a fully validated in-house standard provides superior assurance of quality compared to a new, uncharacterized batch of the same material.

The Validation Workflow: A Multi-Pronged, Evidence-Based Approach

The objective of validation is to demonstrate that an analytical procedure is fit for its intended purpose.[5] For a reference standard, this means unequivocally confirming its identity, purity, and stability. Our approach is a holistic process, ensuring that each aspect of the standard's quality is interrogated and confirmed.

Caption: High-level workflow for reference standard validation.

Phase 1: Unambiguous Identity Confirmation

Before assessing purity or stability, we must be certain of what we have. The goal is to build a dossier of evidence confirming the chemical structure of 1-(Ethylsulfonyl)azetidin-3-ol.

Primary Identification via Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful hybrid technique ideal for volatile and semi-volatile compounds, providing both chromatographic separation and structural identification.[6][7][8]

• Scientific Rationale: The gas chromatograph separates the analyte from any volatile impurities. The mass spectrometer then fragments the analyte molecule in a predictable way, generating a mass spectrum that serves as a molecular "fingerprint." This spectrum is compared against the theoretical fragmentation pattern of 1-(Ethylsulfonyl)azetidin-3-ol to confirm its identity.

• Experimental Protocol:

  • Sample Preparation: Dissolve a small quantity of the reference standard candidate in a suitable volatile solvent (e.g., Methanol or Acetonitrile) to a concentration of ~1 mg/mL.

  • GC Conditions:

    • Column: A mid-polarity column, such as a 5% Phenyl Polysilphenylene-siloxane (e.g., DB-5ms), is a good starting point.

    • Inlet Temperature: 250 °C.

    • Oven Program: Start at 100 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 400.

    • Source Temperature: 230 °C.

  • Acceptance Criteria: The obtained mass spectrum must show the correct molecular ion (or a characteristic fragment if the molecular ion is unstable) and a fragmentation pattern consistent with the proposed structure of 1-(Ethylsulfonyl)azetidin-3-ol.

Orthogonal Identification via Fourier-Transform Infrared Spectroscopy (FTIR)

• Scientific Rationale: FTIR provides confirmatory evidence by identifying the key functional groups present in the molecule. It is an excellent orthogonal technique to MS because it is based on a completely different physical principle (absorption of infrared light by molecular bonds). We expect to see characteristic absorptions for the hydroxyl (-OH), sulfonyl (S=O), and C-N bonds.

• Experimental Protocol:

  • Sample Preparation: Use the solid material directly with an Attenuated Total Reflectance (ATR) accessory.

  • Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

  • Acceptance Criteria: The positions of major absorption bands must be consistent with the functional groups of 1-(Ethylsulfonyl)azetidin-3-ol.

Phase 2: Comprehensive Purity and Potency Assessment

A reference standard must be of the highest possible purity, and that purity must be accurately known. Per ICH guidelines, a lack of specificity in one analytical procedure can be compensated for by using other supporting analytical procedures.[9]

Chromatographic Purity by GC-FID

• Scientific Rationale: While GC-MS is used for identification, Gas Chromatography with a Flame Ionization Detector (GC-FID) is superior for quantifying purity. The FID offers a more uniform response to a wide range of organic compounds compared to MS, making it ideal for area-percent purity calculations without needing response factors for every unknown impurity.

• Experimental Protocol:

  • Methodology: Use the same GC conditions as developed for the GC-MS identity test.

  • Data Analysis: Perform an area percent calculation. The purity is calculated as: (Area of Main Peak / Total Area of All Peaks) * 100%.

  • Acceptance Criteria: Purity should typically be ≥99.5%. All impurities ≥0.05% should be reported.

Orthogonal Purity by HPLC-UV

• Scientific Rationale: What if there are impurities that are not volatile or are thermally labile? GC would miss them entirely. An orthogonal (different mechanism) separation technique like High-Performance Liquid Chromatography (HPLC) is essential to provide a comprehensive purity assessment.

• Experimental Protocol:

  • Sample Preparation: Dissolve the standard in a suitable mobile phase mimic (e.g., Water/Acetonitrile) to ~0.5 mg/mL.

  • HPLC Conditions:

    • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

    • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

    • Detector: UV detector set at a wavelength where the analyte has sufficient absorbance (e.g., 210 nm).

  • Acceptance Criteria: The purity result from HPLC should be closely comparable to the GC-FID result. Any significant new impurities detected by HPLC that were not seen in GC must be investigated.

Comparative Purity Data

Lot Number	Analytical Method	Purity (%)	Number of Impurities >0.05%	Comments
RS-001 (Validated)	GC-FID	99.85	1	Main known process impurity detected at 0.11%.
RS-001 (Validated)	HPLC-UV	99.82	2	Confirms GC-FID result. Detects an additional non-volatile impurity at 0.06%.
BATCH-002 (New)	GC-FID	99.10	4	Higher levels of process impurities observed.
BATCH-002 (New)	HPLC-UV	98.55	5	Significant non-volatile impurity (0.45%) detected, missed by GC-FID. Not suitable as a reference standard.

This table clearly demonstrates the power of using orthogonal methods. The new batch (BATCH-002) might have seemed acceptable by GC-FID alone, but the HPLC data reveals it is unsuitable for use as a primary reference standard.

Phase 3: Characterizing Intrinsic Stability

A reference standard is useless if it degrades under normal storage conditions. We must understand its stability profile to assign an appropriate retest date and define proper storage conditions. This is achieved through forced degradation studies as outlined in ICH guideline Q1A(R2).[10][11][12][13]

• Scientific Rationale: Forced degradation, or stress testing, intentionally exposes the drug substance to harsh conditions to accelerate decomposition. This helps identify likely degradation products, establish degradation pathways, and demonstrate the stability-indicating power of the chosen purity method (i.e., its ability to separate degradants from the main peak).[11]

Caption: Workflow for a forced degradation study.

Forced Degradation Protocol Summary

• Expose the Standard: Subject separate aliquots of the standard to acidic, basic, oxidative, thermal, and photolytic stress.

• Target Degradation: Aim for 5-20% degradation of the main peak. This may require adjusting time, temperature, or reagent concentration.

• Analyze Samples: Analyze all stressed samples, along with an unstressed control, using the validated HPLC-UV method.

• Evaluate Results:

  • Peak Purity: Assess the main peak purity using a photodiode array (PDA) detector to ensure it is spectrally homogeneous and free from co-eluting degradants.

  • Mass Balance: The sum of the assay of the main peak and the levels of all degradation products should be close to 100% of the initial assay, demonstrating that all major degradants have been detected.

Conclusion: Establishing a Self-Validating System

References

• Q2(R2) Validation of Analytical Procedures . U.S. Food and Drug Administration. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects . ResolveMass Laboratories Inc. [Link]

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS . United States Pharmacopeia. [Link]

• FDA Guidance on Analytical Method Validation . U.S. Food and Drug Administration. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance . ProPharma. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation . ResolveMass Laboratories Inc. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics . U.S. Food and Drug Administration. [Link]

• Gas Chromatography: Principles, Medicine and Pharmaceutical, Energy, Fuel Applications and Environmental Analysis . SAR Publication. [Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum . ECA Academy. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review . ScienceDirect. [Link]

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision . Investigations of a Dog. [Link]

• Lifecycle Management Concepts to analytical Procedures: A compendial perspective . Association for Accessible Medicines. [Link]

• Working Principle of GC-MS . ResolveMass Laboratories Inc. [Link]

• How Does GC-MS Work and Its Principle Explained . Phenomenex. [Link]

• Exploring the Principles of GC-MS: Techniques and Applications . Pubmedia Journals Series. [Link]

• A practical guide to forced degradation and stability studies for drug substances . Onyx scientific. [Link]

• Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects . YouTube. [Link]

• 〈1225〉 VALIDATION OF COMPENDIAL PROCEDURES . ResearchGate. [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 1-(Ethylsulfonyl)azetidin-3-ol

Disclaimer: No specific Safety Data Sheet (SDS) is publicly available for 1-(Ethylsulfonyl)azetidin-3-ol. This guide is based on an expert assessment of potential hazards derived from its structural components—an ethylsulfonyl group and an azetidine ring—and established best practices for handling related chemical compounds.[1] It is imperative to treat any compound with unknown toxicity as hazardous and to consult the official SDS provided by the manufacturer once available.[1]

This document provides essential, immediate guidance for researchers, scientists, and drug development professionals on the safe handling, required personal protective equipment (PPE), and disposal of 1-(Ethylsulfonyl)azetidin-3-ol. Our commitment is to empower scientific progress by ensuring the highest standards of laboratory safety.

Hazard Assessment and Engineering Controls: A Proactive Stance

The chemical structure of 1-(Ethylsulfonyl)azetidin-3-ol, featuring a reactive azetidine ring and a sulfonyl moiety, necessitates a cautious approach.[1] Azetidine-containing compounds can be volatile and reactive, potentially causing irritation upon contact or inhalation.[2] Sulfonyl chlorides, a related class of compounds, are known to be highly reactive electrophiles.[3] Therefore, it is prudent to assume the compound may be an irritant and potentially harmful.

Core Engineering Controls:

• Chemical Fume Hood: All manipulations of 1-(Ethylsulfonyl)azetidin-3-ol, including weighing, transferring, and the preparation of solutions, must be performed within a certified chemical fume hood to minimize the risk of inhalation.[1]

• Adequate Ventilation: The laboratory must be well-ventilated to prevent the accumulation of potentially harmful vapors.[1][4]

• Emergency Equipment: An operational eyewash station and safety shower must be readily accessible in the immediate vicinity of the handling area.[1]

Personal Protective Equipment (PPE): Your Primary Defense

A multi-layered PPE strategy is mandatory to prevent any potential exposure through skin, eyes, or respiration.[1] The following table outlines the recommended PPE for handling 1-(Ethylsulfonyl)azetidin-3-ol.

PPE Category	Item	Specifications	Rationale
Eye and Face Protection	Safety Goggles and Full-Face Shield	Chemical splash goggles are the minimum requirement.[2] A full-face shield must be worn over the goggles during procedures with a heightened risk of splashes.[1]	Protects against accidental splashes and potential vapors that could cause serious eye irritation.[2][5]
Hand Protection	Chemical-Resistant Gloves	High-performance nitrile or neoprene gloves are recommended. Double-gloving is a best practice, especially during transfers and disposal.[2] Gloves should be inspected for integrity before each use and changed frequently.[2][6]	Prevents skin contact, which may lead to irritation.[2][5]
Body Protection	Chemical-Resistant Laboratory Coat or Gown	A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs is ideal.[2] A standard lab coat provides a base layer of protection.	Protects personal clothing from contamination and minimizes skin exposure from accidental spills.[2]
Respiratory Protection	Respirator with Organic Vapor Cartridge	To be used in areas with inadequate ventilation or when there is a potential for aerosol generation. Proper fit-testing and training are essential.[2]	Azetidine compounds have the potential to release harmful vapors.[2] A respirator provides an additional layer of protection against inhalation.
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	Sturdy, closed-toe shoes are a minimum requirement in any laboratory setting. For handling larger quantities, chemical-resistant boots are advised.[2]	Protects feet from spills and falling objects.[2]

Step-by-Step Safe Handling Protocol

Adherence to a systematic workflow is critical for maintaining the stability of 1-(Ethylsulfonyl)azetidin-3-ol and ensuring personnel safety.

Preparation:

• Don all required PPE as detailed in the table above.

• Prepare the designated work area within the chemical fume hood by lining it with absorbent, disposable bench paper.[1]

• Ensure all necessary equipment, including spatulas, glassware, and waste containers, are within the fume hood to minimize movement in and out of the containment area.

Handling and Transfer:

• Carefully open the container inside the fume hood.

• Use appropriate tools to weigh and transfer the solid compound, avoiding the generation of dust.

• If preparing a solution, slowly add the compound to the solvent to prevent splashing.

Post-Handling:

• Securely close the primary container.

• Decontaminate any reusable equipment.

• Carefully doff PPE to avoid self-contamination.[1]

• Wash hands thoroughly with soap and water after handling is complete.[6]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove all contaminated clothing.[1] Seek prompt medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

• Inhalation: Move the affected individual to fresh air.[1] If breathing is difficult, administer oxygen and seek immediate medical attention.

• Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a designated, labeled hazardous waste container.

• Large Spills: Evacuate the immediate area and notify your institution's Environmental Health and Safety (EHS) department without delay.[1]

Disposal Plan: Environmental Responsibility

The disposal of 1-(Ethylsulfonyl)azetidin-3-ol and any contaminated materials must be conducted in strict accordance with all local, state, and federal regulations.

Waste Management Protocol:

• Waste Collection: All waste containing this chemical, including empty containers, contaminated PPE, and spill cleanup materials, must be collected in a designated and clearly labeled hazardous waste container.[2]

• Contaminated Glassware: Rinse glassware with a suitable solvent within the fume hood. The initial rinse should be collected as hazardous liquid waste. Subsequent rinses can be managed according to standard laboratory procedures.[1]

• Contaminated PPE: All disposable PPE, such as gloves and gowns, should be placed in a sealed, labeled bag for solid chemical waste.[1]

Visualizing the Safety Workflow

To provide a clear, at-a-glance understanding of the safety and handling workflow, the following diagrams have been generated.

Caption: Workflow for handling 1-(Ethylsulfonyl)azetidin-3-ol.

Caption: Waste disposal workflow for 1-(Ethylsulfonyl)azetidin-3-ol.

References

• Personal protective equipment for handling 3-(2-Tert-butylphenoxy)azetidine - Benchchem. (n.d.).
• Personal protective equipment for handling 3-[2-(Sec-butyl)-4-chlorophenoxy]azetidine - Benchchem. (n.d.).
• Safety Data Sheet: Azetidine - Chemos GmbH&Co.KG. (n.d.).
• Safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION - Enamine. (n.d.).
• Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND - ChemicalBook. (2026, January 17).
• Safety Data Sheet. (2024, August 5).
• SAFETY DATA SHEET - Fisher Scientific. (2012, March 23).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Material Safety Data Sheet - Pi Chemicals. (n.d.).
• SAFETY DATA SHEET - MilliporeSigma. (2025, November 7).
• BLD Pharmatech. (n.d.).
• [ CAS No. 1187595-85-2 ] 2-(1-( ethylsulfonyl ) azetidin-3-ylidene ) acetonitrile - Novasol Biotech. (n.d.).
• (4-(1-(3-(Cyanomethyl)-1-(ethylsulfonyl)azetidin-3-yl)-1H-pyrazol-4-yl)-7H-pyrrolo(2,3-d)pyrimidin-7-yl)methyl pivalate - PubChem. (n.d.).
• 1-(ethylsulfonyl)azetidin-3-one | 1401222-91-0 - ChemicalBook. (2025, October 14).
• [1-(ethylsulfonyl)azetidin-3-ylidene]acetonitrile CAS 1187595-85-2 - Home Sunshine Pharma. (n.d.).
• Safety Data Sheet(SDS). (2025, August 22).
• 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile | 1187595-85-2 - ChemicalBook. (2025, July 24).
• SAFETY DATA SHEET - MilliporeSigma. (2026, March 5).
• p-TOLUENESULFINYL CHLORIDE - Organic Syntheses Procedure. (n.d.).
• Preventing decomposition of sulfonyl chloride during reaction - Benchchem. (n.d.).
• Safety data sheet - ITW Reagents. (2023, May 27).
• Working with Hazardous Chemicals - Organic Syntheses. (n.d.).
• Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides | ACS Combinatorial Science - ACS Publications. (n.d.).

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